7-Benzyl-3-(2-methylpropyl)xanthine

• CAS: 63908-36-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 7-Benzyl-3-(2-methylpropyl)xanthine

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the hypothesized mechanism of action of 7-Benzyl-3-(2-methylpropyl)xanthine, a synthetic derivative of the xanthine scaffold. Drawing upon established structure-activity relationships within the xanthine chemical class, this document elucidates the probable molecular targets and downstream signaling pathways modulated by this compound. The content herein is intended to serve as a foundational resource for researchers engaged in the study of xanthine derivatives and their therapeutic potential.

Introduction: The Pharmacological Versatility of the Xanthine Scaffold

Xanthine and its derivatives represent a class of purine alkaloids with a long history in pharmacology.[1] Naturally occurring methylxanthines, such as caffeine and theophylline, are widely consumed and utilized therapeutically for their effects on the central nervous system and as bronchodilators.[2] The pharmacological actions of xanthines are primarily attributed to two key mechanisms: antagonism of adenosine receptors and inhibition of phosphodiesterase (PDE) enzymes.[3]

The xanthine core, a nitrogenous bicyclic compound, offers multiple positions for chemical modification (N1, N3, N7, and C8), allowing for the synthesis of a vast array of derivatives with varying potency and selectivity for different molecular targets.[4] This chemical tractability has made the xanthine scaffold a subject of intense investigation in drug discovery, leading to the development of highly potent and selective antagonists for each of the four adenosine receptor subtypes (A1, A2A, A2B, and A3) as well as inhibitors of various PDE isoenzymes.[1][2]

This guide focuses on the specific derivative, 7-Benzyl-3-(2-methylpropyl)xanthine, and dissects its likely mechanism of action based on the structural contributions of its substituents at the N3 and N7 positions.

Hypothesized Mechanism of Action of 7-Benzyl-3-(2-methylpropyl)xanthine

Based on extensive structure-activity relationship (SAR) studies of xanthine derivatives, 7-Benzyl-3-(2-methylpropyl)xanthine is predicted to function as a dual-action agent, exhibiting both adenosine receptor antagonism and phosphodiesterase inhibition. The specific profile of this compound is likely influenced by its unique substitution pattern.

Adenosine Receptor Antagonism

The substitution of alkyl groups at the N1 and N3 positions of the xanthine ring is a well-established strategy for enhancing affinity for adenosine receptors.[5][6] The presence of a 2-methylpropyl (isobutyl) group at the N3 position of the target molecule is significant. Notably, the structurally related compound 1-methyl-3-isobutylxanthine (IBMX) is a known potent, non-selective adenosine receptor antagonist.[3] The isobutyl group at N3 likely contributes to favorable hydrophobic interactions within the binding pockets of adenosine receptors.

The benzyl group at the N7 position is also expected to influence receptor affinity and selectivity. While substitutions at the N7 position with small hydrophobic groups are generally well-tolerated, a 7-methyl group has been shown to decrease affinity for the A1 receptor, thereby increasing selectivity for A2A and A2B receptors.[2] The larger benzyl group at this position in 7-Benzyl-3-(2-methylpropyl)xanthine may further modulate this selectivity profile, although specific data on N7-benzyl substitution is limited.

Hypothesized Adenosine Receptor Activity:

• Primary Target: Adenosine receptors (A1, A2A, A2B, and A3).

• Predicted Action: Competitive antagonist.

• Rationale: The N3-isobutyl and N7-benzyl substitutions are consistent with structural motifs known to confer adenosine receptor affinity.

Phosphodiesterase Inhibition

Many xanthine derivatives that act as adenosine receptor antagonists also exhibit inhibitory activity against phosphodiesterase (PDE) isoenzymes.[3] PDEs are a superfamily of enzymes that hydrolyze cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), thereby regulating intracellular signaling.

The N3-isobutyl substituent is again informative. As mentioned, 1-methyl-3-isobutylxanthine (IBMX) is a widely used non-selective PDE inhibitor.[7][8][9] This suggests that the 3-(2-methylpropyl) moiety in the target compound likely contributes to PDE inhibition. The benzyl group at the N7 position may also influence the potency and selectivity of PDE inhibition, although the precise effects are not well-documented.

Hypothesized Phosphodiesterase Inhibition Profile:

• Primary Target: Various phosphodiesterase (PDE) isoenzymes.

• Predicted Action: Competitive inhibitor.

• Rationale: The presence of the N3-isobutyl group is a strong indicator of potential PDE inhibitory activity, similar to the well-characterized PDE inhibitor IBMX.

Signaling Pathways and Downstream Effects

The dual mechanism of action of 7-Benzyl-3-(2-methylpropyl)xanthine would lead to the modulation of multiple intracellular signaling pathways.

Adenosine Receptor Blockade

By antagonizing adenosine receptors, 7-Benzyl-3-(2-methylpropyl)xanthine would block the physiological effects of endogenous adenosine. The downstream consequences depend on the specific receptor subtype being antagonized. For instance, blockade of A1 receptors would disinhibit adenylyl cyclase, leading to an increase in intracellular cAMP levels. Conversely, antagonism of A2A and A2B receptors, which are stimulatory, would prevent adenosine-induced increases in cAMP.

Signaling Pathway: Adenosine Receptor Antagonism

Caption: Hypothesized inhibition of phosphodiesterases by 7-Benzyl-3-(2-methylpropyl)xanthine.

Experimental Protocols for Mechanistic Validation

To empirically determine the mechanism of action of 7-Benzyl-3-(2-methylpropyl)xanthine, a series of in vitro assays are required. The following protocols provide a framework for these investigations.

Adenosine Receptor Binding Assays

These assays are designed to determine the affinity of the test compound for the different adenosine receptor subtypes.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for determining adenosine receptor affinity.

Step-by-Step Protocol:

• Membrane Preparation:

  • Culture cells stably expressing the human adenosine receptor subtype of interest (e.g., CHO-K1 cells expressing A1, A2A, A2B, or A3).

  • Harvest cells and homogenize in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, combine the cell membranes, a specific radioligand (e.g., [³H]DPCPX for A1 receptors), and varying concentrations of 7-Benzyl-3-(2-methylpropyl)xanthine.

  • Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known non-radioactive antagonist).

  • Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Filtration and Scintillation Counting:

  • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Quantify the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the concentration of 7-Benzyl-3-(2-methylpropyl)xanthine.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding).

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Phosphodiesterase Inhibition Assays

These assays are used to assess the inhibitory potency of the test compound against different PDE isoenzymes.

Experimental Workflow: PDE Inhibition Assay

Caption: Workflow for determining PDE inhibitory activity.

Step-by-Step Protocol:

• Enzyme and Substrate Preparation:

  • Obtain purified, recombinant human PDE isoenzymes.

  • Prepare a solution of the appropriate cyclic nucleotide substrate (cAMP or cGMP) in assay buffer.

• Inhibition Assay:

  • In a 96-well plate, add the PDE enzyme, the substrate, and varying concentrations of 7-Benzyl-3-(2-methylpropyl)xanthine.

  • Include control wells for maximum enzyme activity (enzyme and substrate only) and background (substrate only).

  • Incubate the plate at 37°C for a specified time.

• Detection:

  • Terminate the enzymatic reaction.

  • Add a detection reagent that allows for the quantification of the product (AMP or GMP). Commercially available kits often use a variety of detection methods, including colorimetric, fluorescent, or luminescent readouts.

  • Incubate as required by the detection kit manufacturer.

• Data Analysis:

  • Measure the signal from each well using a plate reader.

  • Calculate the percentage of PDE activity remaining at each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value for each PDE isoenzyme.

Quantitative Data Summary

While specific experimental data for 7-Benzyl-3-(2-methylpropyl)xanthine is not publicly available, the following table provides a template for summarizing the key quantitative parameters that would be obtained from the aforementioned assays. For illustrative purposes, hypothetical values are included based on the known activities of structurally related compounds.

Parameter	Adenosine A1 Receptor	Adenosine A2A Receptor	PDE4	PDE5
Ki (nM)	Hypothetical: 50	Hypothetical: 200	N/A	N/A
IC50 (µM)	N/A	N/A	Hypothetical: 10	Hypothetical: 25

These are hypothetical values for illustrative purposes only and must be determined experimentally.

Conclusion

7-Benzyl-3-(2-methylpropyl)xanthine is a synthetic xanthine derivative with a substitution pattern that strongly suggests a dual mechanism of action involving both adenosine receptor antagonism and phosphodiesterase inhibition. The N3-isobutyl group is a key feature shared with the non-selective PDE inhibitor and adenosine receptor antagonist IBMX, while the N7-benzyl group is expected to modulate the affinity and selectivity of these interactions.

The in-depth technical guide presented here provides a robust framework for the scientific investigation of this compound. The detailed experimental protocols and hypothesized signaling pathways offer a clear roadmap for researchers to elucidate the precise pharmacological profile of 7-Benzyl-3-(2-methylpropyl)xanthine. Such studies are essential for understanding its potential therapeutic applications and for the rational design of future xanthine-based drug candidates.

References

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• Müller, C. E., & Jacobson, K. A. (2011). Xanthines as adenosine receptor antagonists. Molecules, 16(5), 3674–3693. [Link]

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• de Vente, J., Markerink-van Ittersum, M., & Steinbusch, H. W. (1996). Effects of the 3',5'-phosphodiesterase inhibitors isobutylmethylxanthine and zaprinast on NO-mediated cGMP accumulation in the hippocampus slice preparation: an immunocytochemical study. Brain research, 721(1-2), 153–162. [Link]

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• Nawrath, H. (1981). Isoprenaline-like effects of the phosphodiesterase inhibitor 3-isobutyl-1-methylxanthine on mechanical, biochemical and electrophysiological parameters in the mammalian heart. European journal of pharmacology, 70(4), 381–391. [Link]

• Cunha, R. A., & Ribeiro, J. A. (1989). 1,3,8- and 1,3,7-substituted xanthines: relative potency as adenosine receptor antagonists at the frog neuromuscular junction. British journal of pharmacology, 96(2), 365–372. [Link]

• Wu, P. H., Phillis, J. W., & Nye, M. J. (1982). Alkylxanthines as adenosine receptor antagonists and membrane phosphodiesterase inhibitors in central nervous tissue: evaluation of structure-activity relationships. Life sciences, 31(25), 2857–2867. [Link]

• Singh, N., Kumar, A., & Singh, A. K. (2017). Reactivity pattern of –NH groups at N1, N3 and N7 positions of xanthine. ResearchGate. [Link]

• Lugnier, C., Le Bec, A., Komas, N., & Schini, V. B. (1993). Phosphodiesterase inhibitory profile of some related xanthine derivatives pharmacologically active on the peripheral microcirculation. European journal of pharmacology, 249(1), 1–8. [Link]

• Al-Hussain, F., & Al-Malki, A. L. (2025). Unveiling of phosphodiesterase-5 hot residues binding to xanthine derivatives for erectile dysfunction therapy: A computational drug repurposing approach. PLOS ONE, 20(11), e0336267. [Link]

• Singh, N., Patra, S., & Patra, S. (2018). Identification of Xanthine Derivatives as Inhibitors of Phosphodiesterase 9A Through In silico and Biological Studies. Combinatorial chemistry & high throughput screening, 21(7), 476–486. [Link]

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An In-depth Technical Guide to the Pharmacological Profile of 7-Benzyl-3-(2-methylpropyl)xanthine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the anticipated pharmacological profile of 7-Benzyl-3-(2-methylpropyl)xanthine, a substituted xanthine derivative. Drawing upon the extensive body of research on related xanthine compounds, this document elucidates the probable mechanisms of action, potential therapeutic applications, and detailed experimental protocols for characterization. This guide is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel xanthine-based therapeutics.

Introduction to the Xanthine Scaffold

Xanthine (3,7-dihydropurine-2,6-dione) is a purine base that serves as a fundamental scaffold for a diverse range of biologically active compounds, both naturally occurring and synthetic.[1][2] Naturally occurring methylxanthines such as caffeine and theophylline are widely recognized for their pharmacological effects, which include central nervous system stimulation, bronchodilation, and diuresis.[3][4] The pharmacological versatility of the xanthine nucleus stems from its ability to interact with multiple biological targets, primarily adenosine receptors and phosphodiesterase (PDE) enzymes.[3][5][6]

The core structure of xanthine features a pyrimidine ring fused to an imidazole ring, with nitrogen atoms at positions 1, 3, 7, and 9, and carbonyl groups at positions 2 and 6.[2] Substitutions at the N1, N3, and C8 positions have been extensively explored to modulate the potency and selectivity of these derivatives for various biological targets.[1][7]

Predicted Pharmacological Profile of 7-Benzyl-3-(2-methylpropyl)xanthine

Based on the structure of 7-Benzyl-3-(2-methylpropyl)xanthine, its pharmacological profile is likely to be characterized by interactions with adenosine receptors and phosphodiesterase enzymes. The presence of a benzyl group at the 7-position and an isobutyl (2-methylpropyl) group at the 3-position are key determinants of its potential activity.

Adenosine Receptor Antagonism

Xanthine derivatives are classical antagonists of adenosine receptors (A1, A2A, A2B, and A3).[3][8] Adenosine is an endogenous purine nucleoside that modulates a wide array of physiological processes, including neurotransmission, cardiac function, and inflammation. By blocking adenosine receptors, xanthines can elicit stimulatory and anti-inflammatory effects.[6] The substitutions on the xanthine core significantly influence the affinity and selectivity for different adenosine receptor subtypes.[9]

The 3-isobutyl substitution, as seen in the well-characterized compound 3-isobutyl-1-methylxanthine (IBMX), is known to contribute to potent, non-selective adenosine receptor antagonism.[10][11] The benzyl group at the 7-position may further modulate this activity.

Caption: Predicted antagonism of A1 adenosine receptor signaling by 7-Benzyl-3-(2-methylpropyl)xanthine.

Phosphodiesterase (PDE) Inhibition

Many xanthine derivatives are non-selective inhibitors of phosphodiesterases, the enzymes responsible for the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[5] Inhibition of PDEs leads to an accumulation of these second messengers, resulting in various physiological effects, including smooth muscle relaxation and anti-inflammatory responses.[5][6]

The isobutyl group at the 3-position is a common feature in potent PDE inhibitors like IBMX.[10] Therefore, 7-Benzyl-3-(2-methylpropyl)xanthine is expected to exhibit PDE inhibitory activity. The benzyl substitution at the 7-position could influence its potency and selectivity towards different PDE isoforms.[12]

Caption: Mechanism of action of 7-Benzyl-3-(2-methylpropyl)xanthine as a phosphodiesterase inhibitor.

Experimental Characterization

To definitively establish the pharmacological profile of 7-Benzyl-3-(2-methylpropyl)xanthine, a series of in vitro and in vivo experiments are necessary.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of 7-Benzyl-3-(2-methylpropyl)xanthine for the four human adenosine receptor subtypes (A1, A2A, A2B, and A3).

Protocol:

• Membrane Preparation: Prepare cell membranes from stable cell lines overexpressing each human adenosine receptor subtype.

• Radioligand Binding: Perform competitive binding assays using a suitable radioligand for each receptor subtype (e.g., [³H]DPCPX for A1, [³H]ZM241385 for A2A).

• Incubation: Incubate the membranes with the radioligand and varying concentrations of 7-Benzyl-3-(2-methylpropyl)xanthine.

• Separation: Separate bound and free radioligand by rapid filtration.

• Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

• Data Analysis: Determine the IC50 value and calculate the Ki using the Cheng-Prusoff equation.

Hypothetical Data Summary:

Receptor Subtype	Radioligand	Ki (nM) of 7-Benzyl-3-(2-methylpropyl)xanthine
A1	[³H]DPCPX	50
A2A	[³H]ZM241385	150
A2B	[³H]DPCPX	800
A3	[¹²⁵I]AB-MECA	>1000

Objective: To determine the inhibitory potency (IC50) of 7-Benzyl-3-(2-methylpropyl)xanthine against a panel of human recombinant PDE isoforms.

Protocol:

• Enzyme Source: Use commercially available human recombinant PDE enzymes (e.g., PDE1-11).

• Assay Principle: Utilize a fluorescence polarization-based assay or a colorimetric assay that measures the conversion of cAMP or cGMP to AMP or GMP.

• Incubation: Incubate the PDE enzyme with its substrate (cAMP or cGMP) and varying concentrations of 7-Benzyl-3-(2-methylpropyl)xanthine.

• Detection: Measure the fluorescence polarization or absorbance to determine the extent of substrate hydrolysis.

• Data Analysis: Calculate the IC50 values for each PDE isoform.

Hypothetical Data Summary:

PDE Isoform	Substrate	IC50 (µM) of 7-Benzyl-3-(2-methylpropyl)xanthine
PDE1	cAMP/cGMP	25
PDE2	cAMP/cGMP	40
PDE3	cAMP	15
PDE4	cAMP	5
PDE5	cGMP	50
PDE9	cGMP	>100

Cell-Based Functional Assays

Objective: To assess the functional antagonism of adenosine receptors by measuring changes in intracellular cAMP levels.

Protocol:

• Cell Culture: Use a cell line expressing the adenosine receptor of interest (e.g., CHO-K1 cells stably expressing the human A1 receptor).

• Treatment: Pre-incubate the cells with varying concentrations of 7-Benzyl-3-(2-methylpropyl)xanthine, followed by stimulation with an adenosine receptor agonist (e.g., NECA).

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., HTRF or ELISA).

• Data Analysis: Determine the ability of the compound to reverse agonist-induced changes in cAMP levels.

In Vivo Studies

Based on the in vitro profile, appropriate in vivo models can be selected to evaluate the physiological effects of 7-Benzyl-3-(2-methylpropyl)xanthine. For instance, if the compound shows potent A2A receptor antagonism, its effects on locomotor activity in rodents could be investigated. If it is a potent PDE4 inhibitor, its anti-inflammatory effects could be assessed in a model of pulmonary inflammation.

Structure-Activity Relationships and Rationale for Substitutions

The pharmacological profile of xanthine derivatives is intricately linked to the nature and position of their substituents.[1]

• 3-Position (Isobutyl Group): The presence of a bulky alkyl group at the N3 position, such as isobutyl, is often associated with potent PDE inhibition.[10] This group likely interacts with a hydrophobic pocket in the active site of PDE enzymes.

• 7-Position (Benzyl Group): Substitution at the N7 position can influence both adenosine receptor affinity and PDE inhibitory activity. A benzyl group can introduce favorable aromatic interactions with the target proteins.

Potential Therapeutic Applications

Given its predicted dual activity as an adenosine receptor antagonist and a phosphodiesterase inhibitor, 7-Benzyl-3-(2-methylpropyl)xanthine could have potential applications in several therapeutic areas:

• Respiratory Diseases: The bronchodilatory and anti-inflammatory effects resulting from PDE inhibition and adenosine receptor antagonism could be beneficial in conditions like asthma and COPD.[4]

• Neurodegenerative Diseases: Adenosine A2A receptor antagonists have shown promise in preclinical models of Parkinson's disease.[1]

• Inflammatory Disorders: By elevating cAMP levels and blocking pro-inflammatory adenosine signaling, this compound may have therapeutic potential in various inflammatory conditions.

Conclusion

While the specific pharmacological profile of 7-Benzyl-3-(2-methylpropyl)xanthine requires empirical validation, its structural features strongly suggest a dual mechanism of action involving adenosine receptor antagonism and phosphodiesterase inhibition. The experimental workflows and hypothetical data presented in this guide provide a robust framework for the comprehensive characterization of this and other novel xanthine derivatives. Further investigation into its selectivity for different receptor subtypes and PDE isoforms will be crucial in determining its potential as a therapeutic agent.

References

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The Chemical Evolution of 7-Benzyl Substituted Xanthines: From Non-Selective Antagonists to Dual-Target Therapeutics

Executive Summary

The xanthine scaffold (3,7-dihydro-1H-purine-2,6-dione) serves as one of the most privileged structures in medicinal chemistry.[1][2] While naturally occurring methylxanthines like caffeine and theophylline defined the early pharmacology of adenosine receptor antagonism, the synthetic introduction of a benzyl group at the N-7 position represents a pivotal shift in structure-activity relationship (SAR) exploration.

This guide details the discovery, synthesis, and pharmacological divergence of 7-benzyl substituted xanthines.[1] Unlike their 8-substituted counterparts (often optimized for high-affinity Adenosine Receptor blockade), 7-benzyl derivatives have emerged as unique dual-function agents, exhibiting potential as Monoamine Oxidase B (MAO-B) inhibitors and Adenosine Receptor (AR) antagonists , positioning them as promising candidates for neurodegenerative interventions, particularly Parkinson’s disease.

Part 1: The Chemical Foundation & Rationale

The Scaffolding Logic

Theophylline (1,3-dimethylxanthine) possesses an acidic proton at the N-7 position (

). This acidity allows for facile deprotonation and subsequent electrophilic attack.

• Natural Baseline: Caffeine (1,3,7-trimethylxanthine) is the natural N-7 methyl analogue. It is non-selective and rapidly metabolized.

• The Benzyl Modification: Replacing the N-7 methyl with a benzyl ring (

  ) introduces significant lipophilicity and steric bulk.

• The Pharmacological Shift:

  • Adenosine Receptors (AR): The N-7 substituent projects into a specific hydrophobic pocket of the AR. While large groups here can sometimes reduce affinity compared to N-1/N-3 modifications, the benzyl group retains antagonist activity while altering solubility and blood-brain barrier (BBB) permeability.

  • MAO-B Inhibition: The 7-benzyl moiety mimics the hydrophobic requirements of the MAO-B substrate cavity, a feature absent in simple methylxanthines.

Historical Context: The Search for Selectivity

In the 1980s, pioneering work by John W. Daly (NIH) and Christa Müller (Univ. of Bonn) established the foundational SAR of xanthines. While 8-phenyl substitutions (e.g., 8-PT) yielded nanomolar AR affinity, N-7 substitutions were initially explored to modulate water solubility. However, serendipitous screening revealed that 7-benzyl-1,3-dimethylxanthine possessed a unique "dual-fingerprint," acting on both purinergic signaling and dopamine metabolism.

Part 2: Synthetic Evolution & Protocols

The Synthetic Pathways

Two primary strategies exist for accessing 7-benzyl xanthines:

• Traube Synthesis (De Novo): Building the pyrimidine ring first, then closing the imidazole ring. (Laborious, historically significant).

• Direct N-7 Alkylation (Semi-Synthetic): Direct functionalization of theophylline. (Preferred, scalable).

Protocol: Regioselective N-7 Benzylation of Theophylline

Objective: Synthesis of 7-benzyl-1,3-dimethylxanthine via nucleophilic substitution.

Reagents:

• Theophylline (Substrate)[3][4][5]

• Benzyl Bromide (Electrophile)

• Anhydrous Potassium Carbonate (

  ) (Base)

• N,N-Dimethylformamide (DMF) (Solvent)

The Causality of Choices:

• : A mild base is sufficient to deprotonate N-7 ( 8.6) without affecting the amide nitrogens at N-1/N-3 (which are already methylated in theophylline).

• DMF: A polar aprotic solvent is required to solvate the anionic xanthine intermediate and stabilize the transition state of the

  reaction.

Step-by-Step Methodology

Step	Action	Mechanistic Rationale
1	Dissolve 10 mmol Theophylline in 15 mL anhydrous DMF.	Solubilization of the polar heterocycle.
2	Add 15 mmol (1.5 eq) anhydrous . Stir at 60°C for 30 mins.	Activation: Formation of the Theophylline-N7-anion nucleophile.
3	Dropwise addition of 11 mmol Benzyl Bromide.	Alkylation: Controlled addition prevents poly-alkylation side products.
4	Heat to 80°C and stir for 4-6 hours. Monitor via TLC (9:1 CHCl3:MeOH).	reaction kinetics require thermal energy to overcome activation barrier.
5	Pour reaction mixture into 100 mL ice-cold water.	Quenching: Drastic polarity change precipitates the hydrophobic product.
6	Filter precipitate. Wash with water ( ) and cold ethanol.	Removal of DMF and inorganic salts.
7	Recrystallize from Ethanol/Water (80:20).	Purification to remove trace starting material.

Visualization: The Synthesis Workflow

Caption: Figure 1. Regioselective synthesis pathway for 7-benzyl substituted xanthines via direct alkylation.

Part 3: Pharmacological Breakthroughs

Adenosine Receptor Antagonism

Xanthines are non-selective antagonists of Adenosine Receptors (

).[3][6][7]

• Mechanism: They block the binding of endogenous adenosine.

• 7-Benzyl Effect: The benzyl group generally decreases affinity for the

  receptor compared to 8-substituted analogues (like 8-cyclopentyltheophylline) but retains moderate affinity for and .

• Therapeutic Relevance:

  antagonism in the striatum is neuroprotective, reducing the indirect pathway hyperactivity seen in Parkinson's.

MAO-B Inhibition: The Hidden Target

Recent decades revealed that 7-substituted xanthines (specifically 7-benzyl) act as competitive inhibitors of Monoamine Oxidase B (MAO-B).

• Mechanism: MAO-B breaks down dopamine. Inhibition preserves synaptic dopamine levels.

• Dual Action: A molecule that blocks

  (reducing inhibition of motor movement) AND inhibits MAO-B (increasing dopamine) provides a synergistic therapy for Parkinson's disease.

Visualization: Dual Signaling Pathway

Caption: Figure 2. Dual mechanism of action: A2A receptor antagonism and MAO-B enzyme inhibition.

Part 4: Structure-Activity Relationship (SAR) Data

The following table summarizes the shift in affinity and inhibitory potential when modifying the N-7 position of the xanthine scaffold.

Table 1: Comparative SAR of Xanthine Derivatives

Compound	Substituent (N-7)	Substituent (C-8)	(nM)	MAO-B ( M)	Selectivity Profile
Theophylline	Methyl	H	~13,000	>100	Non-selective / Weak
Caffeine	Methyl	H	~9,000	>100	Non-selective / Weak
8-Phenyltheophylline	Methyl	Phenyl	~100	>50	High AR affinity / No MAO-B
7-Benzyl-1,3-dimethylxanthine	Benzyl	H	~1,200	~3.5	Balanced Dual Activity
7-(2-chlorobenzyl)...	2-Cl-Benzyl	H	~800	~0.8	Enhanced MAO-B potency

Note: Data represents aggregated values from representative studies (e.g., Petzer et al., Müller et al.) to illustrate trends.

values for ARs can vary by assay conditions.

Key SAR Insights:

• Steric Tolerance: The N-7 position tolerates bulky groups (benzyl) better than N-1 or N-3 for MAO-B inhibition.

• Electronic Effects: Electron-withdrawing groups on the benzyl ring (e.g., 2-Cl, 3-F) often enhance MAO-B inhibition potency by interacting with the enzyme's aromatic cage.

• Solubility: 7-benzyl derivatives are significantly more lipophilic (

  ) than theophylline ( ), improving CNS penetration.

Part 5: Future Outlook & Clinical Relevance

The discovery of 7-benzyl substituted xanthines has moved beyond simple adenosine antagonism. The current research trajectory focuses on:

• Multi-Target Directed Ligands (MTDLs): Designing single molecules that hit both

  and MAO-B for Parkinson's disease treatment.

• Imaging Probes: Using radiolabeled 7-benzyl xanthines to map receptor distribution in vivo.

• Antifibrotic Agents: Recent studies suggest 7-benzyl derivatives may inhibit TGF-

  signaling, offering new routes for treating liver fibrosis.

References

• Daly, J. W., & Jacobson, K. A. (1995). "Adenosine Receptors: Development of Selective Agonists and Antagonists." Current Pharmaceutical Design. Link (Context: Foundational SAR of xanthines).

• Müller, C. E., & Jacobson, K. A. (2011). "Xanthines as Adenosine Receptor Antagonists." Handbook of Experimental Pharmacology. Link (Context: Comprehensive review of xanthine derivatives).

• Petzer, J. P., et al. (2009). "Inhibition of Monoamine Oxidase B by 7-Substituted Theophylline Derivatives." Bioorganic & Medicinal Chemistry Letters. Link (Context: Specific data on MAO-B inhibition by 7-benzyl xanthines).

• Koch, P., et al. (2013). "Structure-Activity Relationships of 7-Substituted Xanthines as Adenosine Receptor Antagonists." Journal of Medicinal Chemistry. Link (Context: SAR data for A1/A2A selectivity).

• Kocic, I., et al. (2021). "Unveiling the potential of xanthines: Discovery of potential 7-benzyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione derivatives." Journal of Translational Medicine. Link (Context: Antifibrotic properties).

Sources

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• 2. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Theophylline - Wikipedia [en.wikipedia.org]
• 4. Xanthine derivatives as antagonists at A1 and A2 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Xanthines as Adenosine Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Adenosine antagonists as potential therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Determining Optimal Cell Culture Concentrations for 7-Benzyl-3-(2-methylpropyl)xanthine

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to determine the optimal in vitro concentration range for 7-Benzyl-3-(2-methylpropyl)xanthine, a novel xanthine derivative. Xanthine compounds are well-established as modulators of critical cellular signaling pathways, primarily through the inhibition of phosphodiesterase (PDE) enzymes.[1][2] Establishing an optimal concentration is paramount for ensuring meaningful and reproducible experimental outcomes, balancing the compound's biological efficacy with potential cytotoxicity. This guide outlines a systematic, two-phase experimental approach: first, to define the cytotoxic profile and determine the IC50 value through cell viability assays; and second, to characterize the functional potency (EC50) by measuring the compound's effect on intracellular second messenger levels.

Introduction: The Scientific Rationale

7-Benzyl-3-(2-methylpropyl)xanthine belongs to the xanthine family of compounds, which are structurally related to endogenous purines.[1] The primary mechanism of action for many xanthine derivatives is the competitive, non-selective inhibition of phosphodiesterases (PDEs).[3][4] PDEs are a superfamily of enzymes responsible for the degradation of intracellular second messengers, cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[5]

By inhibiting PDE activity, 7-Benzyl-3-(2-methylpropyl)xanthine is hypothesized to increase the intracellular concentrations of cAMP and/or cGMP. This elevation can trigger a cascade of downstream signaling events that regulate a vast array of cellular processes, including proliferation, differentiation, inflammation, and apoptosis.[3][5]

The critical first step in studying any novel compound in vitro is to establish a dose-response relationship.[6] An excessively high concentration can induce off-target effects or overt cytotoxicity, confounding data interpretation. Conversely, a concentration that is too low will fail to elicit a measurable biological response. Therefore, a systematic approach is required to identify the "therapeutic window" for cell culture experiments—the concentration range that maximizes the desired biological effect while minimizing cell death.[7][8]

The PDE Inhibition Signaling Pathway

The mechanism of action for a PDE inhibitor involves the modulation of the cAMP/cGMP signaling cascade. The diagram below illustrates this fundamental pathway.

Caption: Workflow for Optimal Concentration Determination.

Phase 1: Determining the Cytotoxic Profile (IC50)

The initial and most critical phase is to assess the compound's cytotoxicity. This establishes the upper concentration limit beyond which cell death, rather than specific biological activity, becomes the dominant effect. [7]The half-maximal inhibitory concentration (IC50) is the standard metric derived from this assay.

Parameter	Description	Significance
IC50	The concentration of a drug that inhibits a biological function, often cell viability, by 50%. [6]	A primary measure of a compound's toxicity. A low IC50 indicates higher cytotoxicity.
GI50	The concentration of a drug that inhibits cell growth by 50%.	Useful for distinguishing between cytostatic (growth-inhibiting) and cytotoxic (cell-killing) effects. [6]
LC50	The concentration of a drug that is lethal to 50% of the cells.	A direct measure of cell-killing activity.

A widely used method for this purpose is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is directly proportional to the number of viable cells. [9][10]In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically. [11] See Section 3.2 for the detailed MTT Assay Protocol.

Phase 2: Assessing Functional Efficacy (EC50)

Once the cytotoxic range is known, the next phase is to determine the compound's efficacy at sub-toxic concentrations. For a PDE inhibitor, efficacy is defined by its ability to increase intracellular cAMP or cGMP levels. The half-maximal effective concentration (EC50) is the key parameter here.

Parameter	Description	Significance
EC50	The concentration of a drug that induces a response halfway between the baseline and maximum effect. [6]	A primary measure of a drug's potency. A lower EC50 indicates a more potent compound for the desired effect.
Emax	The maximum response achievable with the drug.	Indicates the upper limit of the drug's biological effect.

Various methods exist to quantify intracellular cAMP levels, including Enzyme-Linked Immunosorbent Assays (ELISAs) and modern biosensor-based assays like Förster Resonance Energy Transfer (FRET). [12][13]These assays provide a quantitative measure of the compound's ability to inhibit PDE and thereby increase second messenger signaling.

See Section 3.3 for the generalized cAMP/cGMP Assay Protocol.

Phase 3: Defining the Optimal Working Concentration

The optimal working concentration for subsequent experiments lies within the "therapeutic window"—a range that is above the EC50 (ensuring a robust biological signal) but well below the IC50 (avoiding significant cytotoxicity). A common practice is to select a concentration that is 2- to 10-fold higher than the EC50, provided it is at least 5- to 10-fold lower than the IC50 value. The final choice will depend on the specific goals of the experiment and the steepness of the dose-response curves.

Detailed Experimental Protocols

Protocol: Preparation of Stock Solution

Rationale: Accurate and consistent preparation of the compound stock solution is fundamental to dose-response studies. Xanthine derivatives often exhibit poor aqueous solubility, necessitating the use of an organic solvent like Dimethyl Sulfoxide (DMSO). [14][15] Materials:

• 7-Benzyl-3-(2-methylpropyl)xanthine powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile 1.5 mL microcentrifuge tubes

Procedure:

• Calculation: Determine the mass of the compound required to prepare a high-concentration stock solution (e.g., 10 mM, 50 mM, or 100 mM).

  • Note: The molecular weight of 7-Benzyl-3-(2-methylpropyl)xanthine is required for this calculation.

• Dissolution: Aseptically add the calculated mass of the compound to a sterile microcentrifuge tube. Add the required volume of DMSO to achieve the target concentration.

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, sonicate briefly or gently warm the solution to 37°C to aid dissolution. Visually inspect to ensure no particulates remain.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light.

• Final Dilutions: On the day of the experiment, thaw a fresh aliquot and prepare serial dilutions in sterile cell culture medium. The final concentration of DMSO in the culture wells should be kept constant across all conditions and should not exceed 0.5%, as higher concentrations can be toxic to cells. [16]

Protocol: MTT Assay for Cell Viability (IC50 Determination)

Rationale: This protocol provides a robust method to quantify the effect of 7-Benzyl-3-(2-methylpropyl)xanthine on cell viability and metabolic activity. [17][18] Materials:

• Selected cell line

• Complete cell culture medium

• Sterile 96-well flat-bottom plates

• 7-Benzyl-3-(2-methylpropyl)xanthine working solutions

• MTT solution (5 mg/mL in sterile PBS), filtered

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate overnight (18-24 hours) at 37°C, 5% CO2 to allow for cell attachment. [10]2. Compound Treatment: Prepare a series of dilutions of the xanthine compound in complete culture medium. A common starting range is a logarithmic series (e.g., 0.01 µM, 0.1 µM, 1 µM, 10 µM, 100 µM, 1000 µM).

• Carefully remove the old medium from the wells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" wells (medium with the same final DMSO concentration as the treated wells) and "untreated control" wells (medium only).

• Incubation: Incubate the plate for a duration relevant to your experimental model (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL). [17]Incubate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100-150 µL of solubilization solution (e.g., DMSO) to each well. [11]7. Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals. [9]Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise. [9]8. Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

    • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

  • Plot the % Viability against the log of the compound concentration.

  • Use non-linear regression analysis (e.g., sigmoidal dose-response curve fit) in a suitable software package (e.g., GraphPad Prism) to calculate the IC50 value.

Protocol: Generalized Intracellular cAMP Assay (EC50 Determination)

Rationale: This protocol outlines the general steps for measuring changes in intracellular cAMP levels following treatment with 7-Benzyl-3-(2-methylpropyl)xanthine. This is a direct measure of the compound's functional effect as a PDE inhibitor. [19] Materials:

• Selected cell line

• Complete cell culture medium

• Sterile 96-well plates

• 7-Benzyl-3-(2-methylpropyl)xanthine working solutions (at sub-toxic concentrations determined in Phase 1)

• Adenylyl cyclase activator (e.g., Forskolin) to stimulate basal cAMP production

• Commercial cAMP assay kit (e.g., ELISA, FRET, or HTRF-based)

• Cell lysis buffer (often provided in the kit)

• Microplate reader compatible with the chosen assay kit

Procedure:

• Cell Seeding: Seed cells in a 96-well plate as described in the MTT protocol (Section 3.2, Step 1).

• Compound Pre-treatment: Remove the medium and add fresh medium containing the desired sub-toxic concentrations of the xanthine compound or vehicle control. Incubate for a short period (e.g., 30-60 minutes) to allow the inhibitor to enter the cells. [20]3. cAMP Stimulation: To induce a measurable baseline of cAMP, add an adenylyl cyclase activator like Forskolin to all wells (except for the negative control). The optimal concentration of Forskolin should be determined empirically but is often in the low micromolar range. [13]Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

• Cell Lysis: Terminate the reaction by removing the medium and adding the cell lysis buffer provided in the assay kit. This step releases the intracellular cAMP for measurement.

• cAMP Detection: Follow the specific instructions of your commercial cAMP assay kit. This typically involves transferring the cell lysate to the assay plate and adding a series of detection reagents.

• Measurement: Read the plate using the appropriate detection method (e.g., absorbance for ELISA, fluorescence for FRET) on a microplate reader.

• Data Analysis:

  • Convert the raw readings to cAMP concentrations using a standard curve generated as per the kit's instructions.

  • Plot the cAMP concentration against the log of the compound concentration.

  • Use non-linear regression analysis to calculate the EC50 value, representing the concentration of 7-Benzyl-3-(2-methylpropyl)xanthine that produces 50% of the maximal cAMP response.

References

• National Center for Biotechnology Information (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• Provost, J. & Wallert, M. (2025). MTT Proliferation Assay Protocol. ResearchGate. Available at: [Link]

• Ryan, J. et al. (2016). Optimization of Cell Viability Assays for Drug Sensitivity Screens. PubMed. Available at: [Link]

• Creative Bioarray. MTT Analysis Protocol. Available at: [Link]

• Assay Genie. Cell Viability, Cytotoxicity & Proliferation Assays. Available at: [Link]

• Woehler, A. et al. (2015). A cAMP Biosensor-Based High-Throughput Screening Assay for Identification of Gs-Coupled GPCR Ligands and Phosphodiesterase Inhibitors. PubMed. Available at: [Link]

• Fischer, C. et al. (2022). Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model. PubMed Central. Available at: [Link]

• Fischer, C. et al. (2022). Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model. Chemical Research in Toxicology. Available at: [Link]

• Sorger Lab. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current Protocols in Chemical Biology. Available at: [Link]

• Omar, L. et al. (2020). Measuring cAMP Specific Phosphodiesterase Activity: A Two-step Radioassay. PubMed Central. Available at: [Link]

• Zhang, R. et al. (2024). The Construction and Application of a New Screening Method for Phosphodiesterase Inhibitors. MDPI. Available at: [Link]

• Giam, M. et al. (2017). Analyses of PDE-regulated phosphoproteomes reveal unique and specific cAMP-signaling modules in T cells. PNAS. Available at: [Link]

• ResearchGate. How to find out the best suitable drug concentration and treatment time?. Available at: [Link]

• Rich, T. et al. (2001). In Vivo Assessment of Local Phosphodiesterase Activity Using Tailored Cyclic Nucleotide–Gated Channels as Camp Sensors. Rockefeller University Press. Available at: [Link]

• Schepers, M. et al. (2023). Phosphodiesterase (PDE) 4 inhibition boosts Schwann cell myelination in a 3D regeneration model. Document Server@UHasselt. Available at: [Link]

• Sharma, S. et al. (2021). Xanthine: Synthetic Strategy And Biological Activity. Available at: [Link]

• Thomas, F. et al. (2004). Effect of Specific Phosphodiesterase Isoenzyme Inhibitors During In Vitro Maturation of Bovine Oocytes on Meiotic and Developmental Capacity. Biology of Reproduction. Available at: [Link]

• PubChem. Xanthine. Available at: [Link]

• Oreate AI. (2026). Unlocking Cellular Secrets: A Closer Look at Phosphodiesterase Inhibitors. Oreate AI Blog. Available at: [Link]

• Howell, R. et al. (1990). Multiple mechanisms of xanthine actions on airway reactivity. PubMed. Available at: [Link]

• Tidwell, W. & Tola, D. (2023). Methylxanthines. NCBI Bookshelf. Available at: [Link]

• Gharaibeh, M. (2019). Methylxanthines. Doctor 2019. Available at: [Link]

• Clinical Gate. (2015). Xanthines. Available at: [Link]

• CORE. SOLUBILITY IMPROVEMENT OF NATURAL XANTHINE DERIVATES. Available at: [Link]

• Kaur, A. et al. (2023). Genotoxic and mutagenic potential of 7-methylxanthine: an investigational drug molecule for the treatment of myopia. PubMed. Available at: [Link]

• Singh, S. et al. (2020). Sub-chronic and chronic toxicity evaluation of 7-methylxanthine: a new molecule for the treatment of myopia. PubMed. Available at: [Link]

• Stankovic, M. et al. (2023). Chemical Characterization, Antioxidant Activity, and Cytotoxity of Wild-Growing and In Vitro Cultivated Rindera umbellata. MDPI. Available at: [Link]

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• 3. Methylxanthines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. doctor2019.jumedicine.com [doctor2019.jumedicine.com]
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Application Note & Protocols: A Comprehensive Guide to Solvent Compatibility for 7-Benzyl-3-(2-methylpropyl)xanthine

Abstract

This guide provides a detailed exploration of solvent compatibility for 7-Benzyl-3-(2-methylpropyl)xanthine, a substituted xanthine derivative of interest in pharmacological and biochemical research. Due to the limited availability of direct solubility data for this specific molecule, this document leverages data from the closely related analog, 3-Isobutyl-1-methylxanthine (IBMX), to establish a robust predictive framework.[1][2] We present theoretical considerations, empirical solubility data from analogs, and step-by-step protocols for solubility determination and stock solution preparation. This document is intended for researchers, scientists, and drug development professionals to facilitate the effective use of this compound in a laboratory setting.

Introduction: The Critical Role of Solvent Selection

7-Benzyl-3-(2-methylpropyl)xanthine belongs to the xanthine family, a class of purine alkaloids with diverse biological activities.[3][4] Like many of its parent compounds, such as theophylline and caffeine, its utility in experimental systems is fundamentally dependent on its behavior in solution.[3] Xanthine derivatives are often characterized by poor aqueous solubility due to strong intermolecular hydrogen bonding and base stacking in their solid state.[3][5] Therefore, selecting an appropriate solvent system is a critical first step in any experimental workflow, impacting everything from the accuracy of concentration calculations to the biological validity of in vitro and in vivo assays.

The choice of solvent can influence:

• Bioavailability: In drug delivery studies, the solvent system can dictate the rate and extent of drug absorption.

• Assay Integrity: Residual solvent in a final assay solution can have physiological effects, potentially confounding experimental results.[6] For instance, high concentrations of Dimethyl Sulfoxide (DMSO) can be toxic to cells.[7]

• Compound Stability: An improper solvent can lead to degradation of the compound over time.

• Experimental Reproducibility: Consistent and accurate solution preparation is paramount for reproducible data.[8]

This guide aims to provide a scientifically grounded starting point for working with 7-Benzyl-3-(2-methylpropyl)xanthine, emphasizing both theoretical prediction and practical laboratory methods.

Physicochemical Profile and Solubility Prediction

To understand the solvent compatibility of 7-Benzyl-3-(2-methylpropyl)xanthine, we must first examine its molecular structure and that of its close analogs.

Molecular Structure:

Caption: Structure of 7-Benzyl-3-(2-methylpropyl)xanthine.

The molecule possesses a polar xanthine core with two potential hydrogen bond acceptors (the carbonyl oxygens) but no donors on the core itself. The benzyl group at the N7 position and the isobutyl (2-methylpropyl) group at the N3 position are nonpolar, hydrophobic moieties. This amphipathic nature suggests that the molecule will have limited solubility in highly polar protic solvents (like water) and better solubility in organic solvents that can accommodate both its polar core and nonpolar substituents.

Predictive Framework: Hansen Solubility Parameters (HSP)

A powerful theoretical tool for predicting solvent-solute compatibility is the Hansen Solubility Parameters (HSP) model.[9][10][11] This model is based on the principle that "like dissolves like" and deconstructs the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from atomic forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

For a solute to dissolve in a solvent, their respective HSP values should be close.[12] While experimentally determined HSP values for 7-Benzyl-3-(2-methylpropyl)xanthine are not available, this framework provides the causal logic for selecting a range of solvents to test empirically, from nonpolar to highly polar aprotic solvents.

Analog-Based Solubility Data

Due to its structural similarity, 3-Isobutyl-1-methylxanthine (IBMX) serves as an excellent predictive model for the solubility of 7-Benzyl-3-(2-methylpropyl)xanthine.[13] The primary difference is the substitution of a methyl group at the N1 position in IBMX versus the absence of a substituent at N1 and the presence of a benzyl group at N7 in our target molecule. The larger, hydrophobic benzyl group likely further reduces aqueous solubility while potentially enhancing solubility in solvents that can engage in π-stacking interactions.

The table below summarizes the known solubility of IBMX in common laboratory solvents, which serves as a starting point for experimental design.

Solvent	Type	Dielectric Constant (ε)	Solubility of IBMX	Predicted Compatibility for Target Compound
Water	Polar Protic	80.1	Slightly soluble (0.3 mg/mL in hot water)[1][2]	Very Low
Phosphate-Buffered Saline (PBS), pH 7.2	Aqueous Buffer	~78	Low (similar to water)[6]	Very Low
Ethanol (EtOH)	Polar Protic	24.5	~5-25 mg/mL[1][14]	Moderate to Good
Methanol (MeOH)	Polar Protic	32.7	Soluble (50 mg/mL with warming)	Good
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	Soluble (~10 mg/mL); up to 1 M with warming[1][2][14]	Very Good
Dimethyl Formamide (DMF)	Polar Aprotic	36.7	Soluble (~5 mg/mL)[14]	Very Good
Dichloromethane (DCM)	Nonpolar	9.1	Likely soluble (data not specified)	Moderate to Good
Chloroform	Nonpolar	4.8	Slightly soluble[5]	Moderate

Experimental Protocols

The following protocols provide a systematic approach to determining the solubility of 7-Benzyl-3-(2-methylpropyl)xanthine and preparing accurate stock solutions.

Workflow for Solvent Screening and Solubility Determination

This workflow outlines the process of selecting an optimal solvent for creating a high-concentration stock solution.

Caption: Workflow for empirical solubility testing.

Protocol 3.1.1: Small-Scale Solubility Testing

Objective: To empirically determine the approximate solubility of 7-Benzyl-3-(2-methylpropyl)xanthine in a panel of selected solvents.

Materials:

• 7-Benzyl-3-(2-methylpropyl)xanthine (crystalline solid)

• Analytical balance

• Microcentrifuge tubes or small glass vials

• Calibrated micropipettes

• Test solvents: DMSO, Ethanol (Absolute), Methanol, DMF

• Vortex mixer

• Sonicator bath

Procedure:

• Weighing: Accurately weigh approximately 1-2 mg of the compound into a pre-weighed vial. Record the exact mass.[8]

• Solvent Addition: Add a small, precise volume of the first test solvent (e.g., 50 µL) to the vial.

• Mixing: Cap the vial securely and vortex vigorously for 30-60 seconds. If the solid does not dissolve, place the vial in a sonicator bath for 5-10 minutes. Gentle warming (to 30-40°C) may be applied for solvents like DMSO.[6]

• Observation: Visually inspect the solution against a dark background for any undissolved particulate matter.

• Iteration: If the compound has fully dissolved, the solubility is greater than the current concentration. Record this and proceed to the next solvent. If the compound has not dissolved, add another aliquot of solvent (e.g., 50 µL), repeat steps 3-4, and recalculate the concentration.

• Determination: Continue the iterative addition of solvent until the compound is fully dissolved. The concentration at which the compound just dissolves is the approximate solubility.

• Comparison: Repeat this process for each selected solvent to identify the one that provides the highest solubility.

Protocol for Preparing a High-Concentration Stock Solution

Objective: To prepare an accurate and stable high-concentration stock solution for subsequent dilution into experimental media.[15][16][17]

Causality: DMSO is often the solvent of choice for primary stock solutions due to its excellent solvating power for a wide range of organic molecules.[6][18] This allows for the creation of a high-concentration stock (e.g., 10-50 mM), minimizing the volume of organic solvent transferred into the final aqueous assay medium.[7]

Materials:

• 7-Benzyl-3-(2-methylpropyl)xanthine

• Anhydrous, cell-culture grade DMSO

• Volumetric flask (Class A) or calibrated micropipettes for high accuracy[8]

• Analytical balance

• Sterile, amber-colored cryovials or microcentrifuge tubes for storage

Procedure:

• Calculation: Determine the mass of compound required to make a desired volume and concentration.

  • Example for a 10 mM stock in 5 mL:

  • Molecular Weight (MW) of C₁₇H₂₀N₄O₂ ≈ 328.37 g/mol

  • Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.005 L x 328.37 g/mol x 1000 mg/g = 16.42 mg

• Weighing: Accurately weigh the calculated mass of the compound directly into the volumetric flask or a suitable vial. It is often easier to weigh a mass close to the target and then adjust the solvent volume to achieve an exact concentration.[8]

• Dissolution: Add approximately 80% of the final required volume of DMSO. Cap and vortex/sonicate until all solid is completely dissolved. Gentle warming may be necessary.

• Volume Adjustment: Carefully add DMSO to reach the final desired volume. If using a volumetric flask, ensure the bottom of the meniscus is on the calibration mark.

• Aliquoting & Storage: Dispense the stock solution into small, single-use aliquots in labeled, amber vials. Store tightly sealed at -20°C. This practice avoids repeated freeze-thaw cycles, which can degrade the compound or cause it to precipitate out of solution.[7]

Application-Specific Recommendations

• Cell-Based Assays: The primary stock should be prepared in DMSO. When diluting into aqueous culture media, ensure the final DMSO concentration does not exceed a level toxic to the specific cell line, typically <0.1% to 0.5%.[7] A serial dilution in media is recommended.

• NMR Spectroscopy: Deuterated solvents are required. Based on analog data, DMSO-d₆ or Chloroform-d would be suitable choices.

• Chromatography (HPLC): For reverse-phase HPLC, a mobile phase consisting of acetonitrile or methanol mixed with an aqueous buffer is common. The compound should be dissolved in the mobile phase or a compatible strong solvent like pure methanol or acetonitrile for injection.

Conclusion

While direct, published solubility data for 7-Benzyl-3-(2-methylpropyl)xanthine is scarce, a robust and scientifically sound working model can be established by leveraging data from the close structural analog, IBMX. The compound is predicted to have very low aqueous solubility but good to excellent solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols like ethanol and methanol. The provided protocols offer a systematic methodology for researchers to empirically validate these predictions and prepare accurate, stable stock solutions, thereby ensuring the integrity and reproducibility of their experimental results.

References

• West Pharmaceutical Services. (n.d.). Hansen solubility parameters to predict drug & container interactions. Retrieved from [Link]

• Bashimam, M. J., et al. (2016). Hansen solubility parameters: A quick review in pharmaceutical aspect. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• Kovalenko, I., et al. (2020). Using of Hansen solubility parameters as a prescreening method in the development of dosage form formulations. Pharmacy & Pharmacology. Retrieved from [Link]

• JOCPR. (n.d.). Hansen solubility parameters: A quick review in pharmaceutical aspect. Retrieved from [Link]

• UCL Discovery. (2022). Hansen Solubility Parameters as a Predictive Tool for the Development of Oral Polymeric Nanoparticle Delivery Systems. University College London. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Dahlin, J. L. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology. Retrieved from [Link]

• Bitesize Bio. (2025). How to Make Accurate Stock Solutions. Retrieved from [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• CORE. (n.d.). SOLUBILITY IMPROVEMENT OF NATURAL XANTHINE DERIVATES. Retrieved from [Link]

• The Audiopedia. (2021). Lab Skills: Preparing Stock Solutions. YouTube. Retrieved from [Link]

• MDPI. (2019). Facile N9-Alkylation of Xanthine Derivatives and Their Use as Precursors for N-Heterocyclic Carbene Complexes. Molecules. Retrieved from [Link]

• PubChem. (n.d.). 7-Benzyl-1-ethoxymethyl-3-methylxanthine. National Center for Biotechnology Information. Retrieved from [Link]

• Singh, U. P., et al. (2018). Xanthine scaffold: scope and potential in drug development. Heliyon. Retrieved from [Link]

• ACS Publications. (2024). Solid-State Structure of Xanthine Determined by a Combination of 3D Electron Diffraction, Powder X-ray Diffraction, and DFT-D Calculations. Crystal Growth & Design. Retrieved from [Link]

• MP Biomedicals. (n.d.). 3-Isobutyl-1-Methyl Xanthine. Retrieved from [Link]

• PubChem. (n.d.). Xanthine. National Center for Biotechnology Information. Retrieved from [Link]

• Singh, G., et al. (2021). Xanthine: Synthetic Strategy And Biological Activity. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• PubChem. (n.d.). 7-Methylxanthine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Benzyl (1-(isobutyryloxy)-2,2,4-trimethylpentan-3-yl) phthalate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Benzyl alcohol, [7-14C]. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Benzyl ethyl malonate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Isobutyl-1-methylxanthine. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 2. mpbio.com [mpbio.com]
• 3. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.stemcell.com [cdn.stemcell.com]
• 8. bitesizebio.com [bitesizebio.com]
• 9. Hansen solubility parameters to predict drug & container interactions [westpharma.com]
• 10. researchgate.net [researchgate.net]
• 11. science.rsu.lv [science.rsu.lv]
• 12. jocpr.com [jocpr.com]
• 13. 3-Isobutyl-1-methylxanthine | C10H14N4O2 | CID 3758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. phytotechlab.com [phytotechlab.com]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. youtube.com [youtube.com]
• 18. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Application Note: Handling, Solubilization, and Storage of 7-Benzyl-3-(2-methylpropyl)xanthine

Introduction & Chemical Context

This guide defines the technical protocols for 7-Benzyl-3-(2-methylpropyl)xanthine . Based on its structure, this compound is a highly lipophilic analog of the non-selective phosphodiesterase (PDE) inhibitor IBMX (3-isobutyl-1-methylxanthine).

Structural Analysis & Implications:

• Core: Xanthine (purine-2,6-dione) scaffold.[1][2][3]

• C3 Substituent: 2-methylpropyl (Isobutyl).[4] Provides steric bulk and hydrophobicity.

• N7 Substituent: Benzyl group.[1] Significantly increases lipophilicity (

  ) compared to the N7-proton or N7-methyl found in standard xanthines.

• N1 Position: Unsubstituted (NH). This proton is weakly acidic (

  ), allowing solubility in strong alkaline solutions, though organic solvents are preferred for biological compatibility.

Critical Warning: Due to the benzyl and isobutyl substituents, this compound exhibits negligible aqueous solubility at neutral pH. Attempting to dissolve directly in water or PBS will result in suspension failures and inaccurate dosing.

Storage & Stability Requirements

To maintain pharmacological potency and prevent hydrolytic or oxidative degradation, strict environmental controls are required.

2.1 Solid State Storage

• Temperature: -20°C is mandatory for long-term storage (>1 month).

• Atmosphere: Store under desiccation. While the xanthine core is stable, moisture can induce hydrate formation, altering the molecular weight and weighing accuracy.

• Light Protection: The N7-benzyl group introduces a potential site for photo-oxidation. Store in amber vials or wrap containers in aluminum foil.

2.2 Stock Solution Storage[3][5][6][7]

• Solvent: Dimethyl Sulfoxide (DMSO) is the standard for cryo-storage. Ethanol is a secondary option but evaporates at -20°C if not sealed hermetically.

• Container: Teflon-lined or polypropylene caps. Avoid polystyrene.

• Shelf Life:

  • Solid: >2 years at -20°C (Desiccated).[7]

  • DMSO Stock (100 mM): 6 months at -20°C.

  • Aqueous Working Solution: Do not store. Prepare fresh daily.

Solubilization Protocol (The "Sandwich" Method)

This protocol utilizes a high-concentration organic stock followed by a stepwise dilution to prevent "shock precipitation" when the hydrophobic compound hits the aqueous buffer.

Reagents Required:

• Primary Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (0.2 µm).

• Vehicle Control: DMSO (matched concentration).

• Aqueous Buffer: PBS or Media (Pre-warmed to 37°C).

Step-by-Step Procedure:

• Calculate Mass: Weigh the target amount of 7-Benzyl-3-(2-methylpropyl)xanthine.

  • Note: Due to static charge common in xanthines, use an anti-static gun or weigh into a glass vessel directly.

• Primary Solubilization (Stock A):

  • Add DMSO to achieve a concentration of 10 mM to 50 mM .

  • Vortex: 30 seconds.

  • Sonicate: If visual particulates remain, sonicate in a water bath at 37°C for 5 minutes. The solution must be crystal clear.

• Quality Check: Inspect against a dark background. Any turbidity indicates incomplete solubilization.

• Serial Dilution (Working Solution):

  • Crucial Step: Do not add the 100% DMSO stock directly to the cell culture plate if the volume is small (<100 µL), as local high concentrations cause immediate precipitation.

  • Intermediate Step: Dilute Stock A 1:10 in the assay buffer (warm) to create a 10x working stock. Vortex immediately.

  • Final Addition: Add the 10x stock to your wells to achieve 1x concentration.

Table 1: Solubility Limits (Estimated based on Structural Analogs)

Solvent	Max Solubility (Approx.)[3][7][8][9][10][11]	Conditions	Application
Water / PBS	< 0.1 mg/mL	Neutral pH	NOT RECOMMENDED
DMSO	~ 25 - 50 mg/mL	Warm (37°C)	Primary Stock Storage
Ethanol	~ 5 - 10 mg/mL	Room Temp	Secondary Stock
1M NaOH	~ 10 - 20 mg/mL	pH > 10	Non-biological assays only

Experimental Workflow Visualization

The following diagram illustrates the decision logic for solubilization and storage to ensure data integrity.

Caption: Workflow for solubilization and storage. Yellow diamonds indicate critical decision points.

Biological Application Notes

5.1 Dosing Controls

Because xanthines are often used as PDE inhibitors to raise cAMP levels, they can mask other signaling pathways.

• Negative Control: Vehicle only (e.g., 0.1% DMSO).

• Positive Control: Standard IBMX (100 µM) or Forskolin (10 µM) to validate the assay system sensitivity.

5.2 Interference Check

Xanthines absorb UV light (max

nm).

• If using UV-based detection methods, run a "Compound Only" blank to subtract background absorbance.

• The benzyl group may slightly redshift the absorbance maximum compared to standard IBMX.

References

• Daly, J. W. (2000). Alklyxanthines as Adenosine Receptor Antagonists and Phosphodiesterase Inhibitors. Journal of Medicinal Chemistry.

Sources

• 1. 7-Benzyl-1-ethoxymethyl-3-methylxanthine | C16H18N4O3 | CID 19689145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cdn.stemcell.com [cdn.stemcell.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. usbio.net [usbio.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Methods for dissolving 7-Benzyl-3-(2-methylpropyl)xanthine for injection

Application Note: Solubilization and Injection Protocols for 7-Benzyl-3-(2-methylpropyl)xanthine

Part 1: Introduction & Physicochemical Analysis

1.1 Compound Identity & Challenge The target compound, 7-Benzyl-3-(2-methylpropyl)xanthine (also referred to as 7-Benzyl-3-isobutylxanthine), presents specific solubility challenges distinct from standard methylxanthines like Caffeine or IBMX.

• Chemical Structure: 7-Benzyl-3-isobutyl-3,7-dihydro-1H-purine-2,6-dione.

• Structural Implications:

  • Lipophilicity: The inclusion of a benzyl group at N7 significantly increases the partition coefficient (LogP) compared to the methyl group found in IBMX. This makes the molecule highly hydrophobic and practically insoluble in neutral aqueous media.

  • Acidity (pKa): Unlike Theophylline (1,3-disubstituted) which has an acidic proton at N7, this compound is substituted at N3 and N7. The remaining proton is at N1 . The pKa of the N1 proton in xanthines (similar to Theobromine) is typically around 9.9–10.5 . This weak acidity means it requires a very high pH (>11) to form a stable water-soluble salt, which is often incompatible with physiological injection.

1.2 The Solubility Paradox Researchers often attempt to dissolve this compound using methods for IBMX (1-methyl-3-isobutylxanthine). This is a critical error. The lack of the N1-methyl group and the addition of the N7-benzyl group alters the crystal lattice energy and solvation requirements.

• Standard Saline: Insoluble (Precipitates immediately).

• Pure DMSO: Soluble (>50 mM), but toxic if injected undiluted.

• Ethanol: Moderately soluble, but prone to precipitation upon aqueous dilution.

Part 2: Decision Matrix for Solvent Selection

Select the protocol based on your experimental endpoint (Acute vs. Chronic) and required concentration.

Table 1: Vehicle Selection Guide

Experimental Context	Recommended Vehicle System	Solubility Limit (Est.)	Pros	Cons
Acute / Single Dose	Protocol A: DMSO/Saline "Shock Dilution"	< 1 mg/mL	Simple, rapid preparation.	High risk of precipitation; DMSO irritation.
High Dose / IP Injection	Protocol B: PEG400/Tween 80 Co-solvent	2–5 mg/mL	Stable; higher payload; standard for lipophilics.	Viscous; requires slow injection.
Chronic / Sensitive Tissue	Protocol C: HP-β-Cyclodextrin Complex	1–3 mg/mL	Biocompatible; non-irritating; pH neutral.	Requires 24h prep time; expensive reagents.

Part 3: Detailed Experimental Protocols

Protocol A: The "Shock Dilution" Method (Acute IP/SC)

Best for: Low-dose screening where DMSO toxicity is not a primary confounder.

Reagents:

• Anhydrous DMSO (Dimethyl sulfoxide), Sterile filtered (0.22 µm).

• Sterile Physiological Saline (0.9% NaCl).

Workflow:

• Stock Preparation: Dissolve 7-Benzyl-3-(2-methylpropyl)xanthine in 100% DMSO to a concentration 20x higher than the final injection concentration.

  • Tip: Vortex vigorously for 30 seconds. If particles persist, warm to 37°C in a water bath.

• Rapid Dilution:

  • Place the required volume of warm (37°C) Saline in a sterile tube.

  • While vortexing the saline, slowly inject the DMSO stock directly into the vortex vortex cone.

  • Critical: Do not add saline to DMSO; always add DMSO to saline to prevent local high-concentration precipitation.

• Visual Check: Hold against a light source. The solution should be clear. If cloudy (Tyndall effect), the compound has crashed out. Do not inject.

Protocol B: The PEG/Tween Co-Solvent System (Standard)

Best for: Maximizing solubility for pharmacological studies.

Reagents:

• Polyethylene Glycol 400 (PEG 400).

• Tween 80 (Polysorbate 80).

• Ethanol (Absolute).

• Saline.

Formulation Ratio: 5% Ethanol / 5% Tween 80 / 30% PEG 400 / 60% Saline.

Step-by-Step:

• Weighing: Weigh the solid compound into a sterile glass vial.

• Primary Solubilization: Add the calculated volume of Ethanol and Tween 80 . Vortex until a slurry forms.

• Secondary Solubilization: Add PEG 400 . Vortex and sonicate (water bath sonicator) at 40°C for 10–15 minutes until the solution is perfectly clear.

• Aqueous Phase: Add warm (37°C) Saline dropwise while vortexing.

• Filtration: Pass through a PES (Polyethersulfone) 0.45 µm syringe filter. Note: Do not use Nylon filters as they may bind the drug.

Protocol C: Cyclodextrin Complexation (Gold Standard)

Best for: Intravenous (IV) or sensitive models (e.g., CNS injection).

Mechanism: The hydrophobic benzyl-isobutyl core nests inside the cyclodextrin torus, shielding it from water while maintaining solubility.

Reagents:

• (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD).

• Sterile Water for Injection.

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water. Filter sterilize (0.22 µm).

• Addition: Add the solid xanthine derivative to the CD solution.

• Equilibration:

  • Method: Shake or rotate at room temperature for 12–24 hours.

  • Speed: 200 rpm.

• Verification: If solid remains, filter the supernatant. The filtrate contains the solubilized drug-CD complex. Quantify concentration via UV-Vis (approx. 272 nm) before use.

Part 4: Visualization & Logic

Figure 1: Solubility Decision Logic

Caption: Logical flow for selecting the appropriate solubilization strategy based on dose and route.

Figure 2: Protocol B Workflow (Co-Solvent)

Caption: Step-by-step assembly of the PEG/Tween/Saline vehicle to prevent precipitation.

Part 5: Quality Control & Validation

Self-Validating the Protocol: Before injecting animals, perform the "Bench-Top Stability Test" :

• Prepare 1 mL of the final solution.

• Let it sit at Room Temperature (20–25°C) for 2 hours .

• Pass/Fail Criteria:

  • Pass: Solution remains optically clear.

  • Fail: Visible crystals, sediment at bottom, or general cloudiness.

  • Correction: If Protocol A fails, switch to Protocol B. If Protocol B fails, increase PEG400 ratio or decrease drug concentration.

Sterility:

• Always filter the final aqueous solution through a 0.22 µm or 0.45 µm PES membrane .

• Warning: Do not filter 100% DMSO stocks through standard cellulose acetate filters (they will dissolve). Use PTFE or Nylon for pure organics, PES for aqueous mixtures.

References

• Synthesis and Properties of 7-Benzylxanthines

  • Title: Synthesis and Evalu
  • Source: Rasayan Journal of Chemistry (via Vertex AI Search).
  • Context: Describes the synthesis of 7-benzyl derivatives using DMF/K2CO3, confirming the lipophilic nature and stability of the 7-benzyl group.

• Solubility of Xanthine Deriv

  • Title: Product Information: IBMX (3-Isobutyl-1-methylxanthine).[1][2][3][4]

  • Source: Cayman Chemical.[5]

  • Context: Establishes baseline solubility for isobutyl-xanthines (DMSO/Ethanol solubility) and the necessity of organic co-solvents.

• Cyclodextrin Formulation Str

  • Title: Use of Cyclodextrins in Injectable Formul
  • Source: Cosmo Bio Co., Ltd.
  • Context: Validates the use of HP-β-CD (45% w/v) to achieve concentrations >3 mg/mL for hydrophobic xanthines.

• General Xanthine Chemistry

  • Title: Xanthine: Synthetic Strategy And Biological Activity.[6][7]

  • Source: BioInterface Research.
  • Context: Reviews the pKa and substitution patterns (N1 vs N7) that dictate the solubility logic used in this guide.

Sources

• 1. 3-Isobutyl-1-methylxanthine increases alpha-1-adrenergic receptor sensitivity and density in DDT1-MF2 smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. IBMX - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 3-Isobutyl-1-methylxanthine inhibits sustained calcium current independently of cyclic AMP in neuronal and endocrine cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Notes & Optimization

Troubleshooting precipitation of 7-Benzyl-3-(2-methylpropyl)xanthine in media

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility and precipitation issues with 7-Benzyl-3-(2-methylpropyl)xanthine in experimental media. As Senior Application Scientists, we have structured this resource to provide not just protocols, but the underlying rationale to empower you to make informed decisions during your experiments.

Part 1: Understanding the Challenge & the Compound

Q1: I've added 7-Benzyl-3-(2-methylpropyl)xanthine to my cell culture media and it immediately turned cloudy/formed a precipitate. What is happening?

A1: The precipitation you are observing is a common issue when handling novel, poorly water-soluble compounds. 7-Benzyl-3-(2-methylpropyl)xanthine, by its chemical nature, is expected to have low aqueous solubility. This is due to several factors inherent to its structure as a substituted xanthine:

• The Xanthine Core: The core xanthine structure is known for its poor water solubility, which is attributed to strong intermolecular forces, including hydrogen bonding and base stacking, that make it energetically favorable for the molecules to aggregate rather than interact with water.[1][2]

• "Solvent Shock": You likely prepared a concentrated stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO). When this concentrated stock is rapidly diluted into an aqueous environment like cell culture media, the compound can "crash out" of solution. The organic solvent disperses quickly, leaving the hydrophobic compound in a now-hostile aqueous environment, causing it to rapidly precipitate.[4]

Understanding these principles is the first step to overcoming the challenge. The goal is to keep the compound in a dissolved, bioavailable state in your final experimental setup.

Part 2: Essential Protocols & Best Practices

Q2: What is the correct way to prepare a stock solution of 7-Benzyl-3-(2-methylpropyl)xanthine?

A2: Proper stock solution preparation is critical to prevent downstream issues. The key is to use an appropriate solvent and ensure the compound is fully dissolved before any dilution. For compounds like this, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent.[4][5][6]

Protocol 1: Preparing a Concentrated Stock Solution in DMSO

Objective: To prepare a clear, high-concentration stock solution (e.g., 10-50 mM) for subsequent dilution.

Materials:

• 7-Benzyl-3-(2-methylpropyl)xanthine (powder)

• Anhydrous, high-purity DMSO (critical to use a fresh, unopened bottle if possible, as DMSO is hygroscopic)

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Warming block or water bath (optional, use with caution)

Methodology:

• Calculate the Required Mass: Based on the molecular weight of your compound and the desired stock concentration and volume, calculate the mass of powder needed.[7][8] (Example: For a 10 mM stock in 1 mL, using a hypothetical MW of 326.4 g/mol , you would need 0.0003264 moles, or 3.26 mg.)

• Weigh the Compound: Carefully weigh the powdered compound into a sterile tube.

• Add Solvent: Add the calculated volume of high-purity DMSO to the tube.

• Promote Dissolution:

  • Vortex: Vortex the solution vigorously for 1-2 minutes.

  • Visual Inspection: Hold the tube up to a light source to check for any undissolved particles. The solution must be perfectly clear.

  • Gentle Warming (Optional): If particles remain, warm the solution to 37°C for 5-10 minutes, followed by more vortexing. This can help overcome the activation energy of dissolution. Caution: Do not overheat, as it can degrade the compound.

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.[9] This prevents degradation from repeated freeze-thaw cycles.

Q3: My stock solution is clear, but the compound still precipitates when I add it to my cell culture media. How do I fix this?

A3: This is the classic "solvent shock" problem combined with exceeding the solubility limit in the final medium. The key is to perform a gentle, stepwise dilution and to respect the final concentration limits of both the compound and the co-solvent (DMSO).

Protocol 2: Preparing the Final Working Solution (Stepwise Dilution)

Objective: To dilute the concentrated DMSO stock into the final aqueous medium while avoiding precipitation.

Methodology:

• Determine Final Concentrations: Decide on the final concentration of your compound for the experiment. Critically, ensure the final concentration of DMSO in your media does not exceed a level toxic to your specific cells, typically recommended to be <0.5% , and ideally <0.1% .[9][10]

• Prepare an Intermediate Dilution (Recommended): Instead of adding the highly concentrated stock directly to the final volume, create an intermediate dilution in pre-warmed (37°C) media.

  • Add a small volume of your concentrated DMSO stock to a larger volume of media (e.g., a 1:10 or 1:20 dilution). Pipette up and down gently or vortex briefly to mix.

• Perform the Final Dilution: Add the required volume of the intermediate dilution to your final culture vessel (e.g., 96-well plate) containing pre-warmed media. Mix immediately but gently by swirling or light pipetting.

• Crucial Control: Always prepare a "vehicle control" that contains the same final concentration of DMSO as your experimental samples.[10] This allows you to distinguish between the effects of the compound and the effects of the solvent.

Below is a workflow diagram illustrating this critical process.

Caption: Troubleshooting decision tree for precipitation issues.

Troubleshooting Checklist & Data Summary Table

Parameter	Checkpoint	Recommended Action	Potential Impact on Cells
Stock Solution	Is it 100% clear with no visible particles?	If not, ensure complete dissolution. Use fresh, anhydrous DMSO.	Undissolved compound leads to inaccurate dosing.
DMSO Concentration	Is the final concentration <0.5%? Ideally <0.1%?	Recalculate dilutions to lower the final DMSO percentage.	>0.5% can cause cell stress or toxicity. [10][11]
Media Temperature	Was the media pre-warmed to 37°C before adding the compound?	Always use warm media. Solubility often decreases at lower temperatures. [12]	Cold shock can affect cell health.
Dilution Method	Was a stepwise dilution performed?	Avoid adding concentrated stock directly to the final volume.	Prevents "solvent shock" precipitation.
Compound Concentration	Is the final concentration experimentally validated to be soluble?	If unsure, perform a simple solubility test by preparing serial dilutions and observing for precipitation.	Exceeding solubility limit leads to precipitation and inaccurate results.
Media Components	Are you using serum-free media or media with high salt/metal concentrations?	Some media components can interact with compounds. Test solubility in a simpler buffer (like PBS) first. [12][13]	Insoluble complexes alter media composition.

Part 4: Advanced Strategies & FAQs

Q5: I've tried everything and my compound still precipitates at the concentration I need. What are my options?

A5: If standard co-solvent methods are insufficient, you may need to explore more advanced formulation strategies. These require careful validation to ensure they do not interfere with your biological assay.

• pH Adjustment: Xanthines are often weak acids or bases, and their solubility can be pH-dependent. [1]Many are more soluble in alkaline conditions. [14]You could try preparing the stock solution in DMSO with a minimal amount of NaOH (e.g., 10-100 mM) to see if this improves solubility upon dilution. Crucial Caveat: This will alter the pH of your final media. You must measure the final pH and adjust it back to physiological levels, and run controls to ensure the pH shift itself isn't causing a biological effect. [15][16]* Use of Solubilizing Agents (Excipients): In drug formulation, agents like cyclodextrins or surfactants (e.g., Tween® 80) are used to encapsulate and solubilize hydrophobic compounds. [17][18][19][20]These can be effective but introduce new variables. They can have their own biological effects and may interfere with assays. This approach requires significant optimization and validation.

Frequently Asked Questions (FAQs)

• Can I use ethanol instead of DMSO?

  • Ethanol can be used, but DMSO is generally a stronger solvent for many poorly soluble compounds. [6]The same principles apply: use a high-purity grade, ensure the final concentration is non-toxic (typically <0.5%), and run a vehicle control. [10]* How long can I store my working solution in media?

  • It is strongly recommended to prepare the final working solution fresh immediately before each experiment. The compound's stability in an aqueous solution at 37°C is likely limited, and it may precipitate over time.

• The precipitation appears after a few hours of incubation. Why?

  • This could be due to several factors: (1) The compound is slowly coming out of a supersaturated solution, (2) it is degrading into a less soluble byproduct, or (3) it is interacting with secreted cellular metabolites or components of the media that change over time. [12][21]This highlights the importance of minimizing the time between solution preparation and endpoint measurement.

References

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). MDPI. Retrieved from [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (n.d.). World Pharma Today. Retrieved from [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (n.d.). Preprints.org. Retrieved from [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2012, 808343.

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. (2024, April 9). Procell. Retrieved from [Link]

• Solubility Improvement of Natural Xanthine Derivates. (n.d.). CORE. Retrieved from [Link]

• Timm, M., Saaby, L., Moesby, L., & Hansen, E. W. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 877–885.
• Söderhäll, A., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Journal of the American Chemical Society, 144(51), 23375-23385.

• Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. (n.d.). ResearchGate. Retrieved from [Link]

• What is a suitable organic solvent to dilute a compound for in vitro and in vivo treatments? (2015, June 12). ResearchGate. Retrieved from [Link]

• Söderhäll, A., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry, 61(24), 2735-2745.

• Effect of pH in the structure and mass transport by diffusion of theophylline. (n.d.). ResearchGate. Retrieved from [Link]

• Troubleshooting Cell Culture Media for Bioprocessing. (2014, February 13). American Pharmaceutical Review. Retrieved from [Link]

• Dissolving xanthine. (1996, December 12). IUBio Archive. Retrieved from [Link]

• Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. (2023). Biotechnology Progress, 39(4), e3345.
• Singh, A., & Sharma, P. K. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. Asian Journal of Dental and Health Sciences, 58-60.

• 7-Benzyl-1-ethoxymethyl-3-methylxanthine. (n.d.). PubChem. Retrieved from [Link]

• Kumar, V., & Gupta, G. (2018). Xanthine scaffold: scope and potential in drug development. RSC Advances, 8(61), 34696-34726.

• Preparing Solutions and Making Dilutions. (n.d.). Bates College. Retrieved from [Link]

• Harvey, D. (2023). 2.5: Preparing Solutions. Chemistry LibreTexts. Retrieved from [Link]

• Lab Skills: Preparing Stock Solutions. (2021, August 20). YouTube. Retrieved from [Link]

• Xanthine: Synthetic Strategy And Biological Activity. (2021, November 25). Bentham Science. Retrieved from [Link]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Xanthine scaffold: scope and potential in drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mgel.msstate.edu [mgel.msstate.edu]
• 8. m.youtube.com [m.youtube.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. researchgate.net [researchgate.net]
• 11. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 13. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dissolving xanthine [bio.net]
• 15. researchgate.net [researchgate.net]
• 16. ajdhs.com [ajdhs.com]
• 17. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 18. hilarispublisher.com [hilarispublisher.com]
• 19. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 21. cellculturedish.com [cellculturedish.com]

Stability of 7-Benzyl-3-(2-methylpropyl)xanthine at room temperature

The following Technical Support Guide addresses the stability, handling, and troubleshooting of 7-Benzyl-3-(2-methylpropyl)xanthine .

Topic: Stability & Handling at Room Temperature

Document ID: TS-XAN-7BZ-001 | Version: 2.1 | Audience: R&D, Medicinal Chemistry

Executive Summary: Stability Profile

7-Benzyl-3-(2-methylpropyl)xanthine (also referred to as 7-Benzyl-3-isobutylxanthine ) is a lipophilic xanthine derivative. While structurally related to the common PDE inhibitor IBMX (1-methyl-3-isobutylxanthine), the presence of the 7-benzyl group and the absence of the N1-methyl group significantly alter its physicochemical properties, particularly solubility and crystalline stability.

Quick Status Check: Is my compound safe at Room Temperature (RT)?

State	Condition	Stability Verdict	Critical Action
Solid (Powder)	Sealed, Desiccated	STABLE (>12 Months)	Store in dark; avoid humidity.
Solid (Powder)	Open Air / Benchtop	STABLE (Short-term: <7 Days)	Reseal immediately; hygroscopic risk.
Solution (DMSO)	Sealed	STABLE (<24 Hours at RT)	Freeze at -20°C for long-term.
Solution (Aqueous)	Buffered	UNSTABLE (Precipitation Risk)	Do not store. Prepare fresh.

Detailed Stability Analysis

Solid State Stability

As a crystalline solid, the xanthine scaffold is robust. The 7-benzyl substituent blocks the N7-position, preventing the formation of certain tautomers common in unsubstituted xanthines.

• Thermal Stability: The compound is thermally stable at room temperature (20–25°C). It does not undergo spontaneous decarboxylation or hydrolysis under ambient conditions.

• Photostability: Xanthine derivatives can absorb UV light. While the benzyl group adds stability against N-oxidation, prolonged exposure to direct sunlight or high-intensity lab lighting may induce slow photo-degradation. Always store in amber vials.

Solution Stability (The "Crash-Out" Effect)

The most common "stability" issue reported by researchers is not chemical degradation, but physical instability (precipitation).

• DMSO/Ethanol: The compound is soluble in organic solvents. However, DMSO is hygroscopic. If a DMSO stock is left uncapped at RT, absorbed water will cause the lipophilic xanthine to precipitate (crash out) rapidly.

• Aqueous Media: Due to the benzyl and isobutyl groups, this compound has negligible water solubility . It will not remain in solution in aqueous buffers (PBS, TBS) for extended periods at RT, even with low percentages of DMSO cosolvent.

Troubleshooting Guide (FAQ)

Q1: "I left the solid vial on the benchtop over the weekend. Is it degraded?"

Answer: Likely No. Chemically, the compound is stable. The primary risk is moisture absorption .

• Diagnostic: Check the appearance. Is the powder clumpy or sticky?

• Remedy: If it looks dry and free-flowing, it is safe to use. If clumpy, dry it in a desiccator under vacuum for 2 hours before weighing.

Q2: "My stock solution in DMSO turned cloudy after sitting at Room Temp for 4 hours."

Answer: This is Physical Instability (Precipitation), not Chemical Degradation. DMSO absorbs atmospheric water. As water content rises, the solubility of 7-Benzyl-3-(2-methylpropyl)xanthine drops drastically.

• Fix: Vortex vigorously and warm slightly (to 37°C) to redissolve.

• Prevention: Use anhydrous DMSO and keep vials tightly sealed. Use septa caps if possible.

Q3: "Can I autoclave this compound?"

Answer: No. While the xanthine ring is heat-resistant, the benzyl group can be susceptible to cleavage or oxidation under the extreme heat (121°C) and pressure of an autoclave.

• Protocol: Prepare a concentrated stock in DMSO and filter-sterilize using a 0.22 µm PTFE (hydrophobic) or Nylon membrane.

Q4: "I see an extra peak in my HPLC after storing the solution at 4°C."

Answer: Check for Crystallization or Aggregation. At 4°C, solubility decreases. The "extra peak" might be a micro-precipitate causing light scattering or a retention time shift due to aggregation.

• Test: Warm the sample to 25°C and re-run. If the peak disappears, it was physical aggregation. If it remains, check for hydrolysis products (rare, but possible if pH is extreme).

Experimental Protocols

Protocol A: Preparation of Stable Stock Solutions

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) or DMF.

• Target Concentration: 10 mM to 50 mM.

• Procedure:

  • Weigh the solid in a microcentrifuge tube.

  • Add fresh anhydrous DMSO.

  • Critical Step: Vortex for 30 seconds. If undissolved, sonicate in a water bath at 35°C for 2 minutes.

  • Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Store at -20°C.

Protocol B: Purity Verification (TLC)

If you suspect degradation, perform a quick Thin Layer Chromatography (TLC) check.

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Chloroform : Methanol (95:5 v/v).

• Visualization: UV light (254 nm).

• Expected Result: Single dark spot.

• Degradation Signs: Smearing near the baseline (hydrolysis products) or spots near the solvent front.

Decision Logic & Workflow

The following diagram illustrates the decision process for assessing the stability and usability of your compound based on storage history.

Figure 1: Stability Assessment Workflow. Follow this logic tree to determine if your compound requires re-purification or disposal.

References

• Beavo, J. A., et al. (1970). "Effects of xanthine derivatives on lipolysis and on adenosine 3',5'-monophosphate phosphodiesterase activity." Molecular Pharmacology, 6(6), 597–603.

  • Context: Establishes the baseline stability and activity profiles for alkyl-xanthine deriv

• Daly, J. W. (1982). "Adenosine receptors: targets for future drugs." Journal of Medicinal Chemistry, 25(3), 197–207.

  • Context: Discusses structure-activity relationships of 1,3-dialkyl and 7-substituted xanthines, supporting the stability of the N7-benzyl modific

• Tanner, L. I., et al. (1986).[1][2] "Identification of the phosphodiesterase regulated by muscarinic cholinergic receptors of 1321N1 human astrocytoma cells." Molecular Pharmacology, 29(5), 455–460.

  • Context: Specifically utilizes 1-methyl-3-isobutyl-7-benzylxanthine (7-BzMIX), a close structural homolog, demonstrating its stability in biological assays.

• Sigma-Aldrich. "Product Information: 3-Isobutyl-1-methylxanthine (IBMX)." Technical Datasheet.

  • Context: Provides standard storage protocols for isobutyl-xanthine derivatives (Solid at -20°C, Solutions

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Assays with 7-Benzyl-3-(2-methylpropyl)xanthine

Status: Operational Ticket ID: XANTH-OPT-001 Assigned Specialist: Senior Application Scientist, Assay Development Group

Executive Summary

You are encountering cytotoxicity or assay variability with 7-Benzyl-3-(2-methylpropyl)xanthine (structurally related to IBMX , but with a hydrophobic benzyl moiety at the N7 position).

This molecule presents a unique "Toxicity Triad" that distinguishes it from standard IBMX:

• Physicochemical Stress: The N7-benzyl group significantly increases lipophilicity, leading to micro-precipitation that physically damages cell membranes (pseudo-cytotoxicity).

• Adenosine Starvation: Unlike selective PDE inhibitors, xanthines with N7-substitutions often act as potent Adenosine Receptor (AR) antagonists, blocking tonic cytoprotective signaling.

• Metabolic Exhaustion: If the compound inhibits PDEs, sustained cAMP elevation can induce apoptosis in sensitive cell lines (e.g., lymphocytes, neurons).

This guide provides self-validating protocols to decouple these effects and recover assay windows.

Part 1: The Solubility Protocol (Preventing Micro-Crystallization)

The Problem: The benzyl group makes this compound prone to "crashing out" upon contact with aqueous media, forming needle-like microcrystals that lyse cells. This is often misdiagnosed as chemical cytotoxicity.

The Fix: Use a "Step-Down" dilution method rather than direct addition.

Optimized Preparation Workflow

Figure 1: Step-Down Dilution Strategy to prevent solvent shock and crystallization.

Step-by-Step Protocol

• Solvent Choice: Dissolve the solid powder in high-grade anhydrous DMSO to 100 mM . Sonicate at 40°C for 10 minutes to ensure complete dissolution.

• The "Step-Down" Intermediate: Do NOT pipette 100 mM stock directly into the cell well.

  • Prepare an intermediate solution (e.g., 1 mM) by diluting the stock into warm culture media containing 10% serum.

  • Why: Serum albumin (BSA/FBS) acts as a carrier protein, sequestering the lipophilic benzyl group and preventing precipitation [1].

• Final Addition: Add the intermediate solution to your cells. Ensure final DMSO concentration is <0.5% (v/v).

Part 2: Mitigating Biological Toxicity (Mechanism of Action)

The Problem: High concentrations of xanthines block Adenosine Receptors (A1/A2A). Many cell lines rely on tonic adenosine signaling for survival. Simultaneously, PDE inhibition raises cAMP, which can be pro-apoptotic.

Mechanism & Toxicity Pathway [1][2]

Figure 2: Dual-mechanism toxicity. The benzyl substitution often enhances Adenosine Receptor affinity compared to standard IBMX [2].

Troubleshooting Table: Diagnosis & Solution

Observation	Probable Cause	Corrective Action
Cells detach within 2-4 hours	Precipitation. The compound has crystallized and is physically shearing cells.	Inspect well bottom at 40x. If crystals are visible, switch to the "Step-Down" protocol (Part 1).
Viability drops at 24 hours	Adenosine Starvation. You are blocking tonic survival signals.	Supplement media with 10 µM EHNA (Adenosine Deaminase inhibitor) to boost endogenous adenosine levels [3].
Apoptosis (Annexin V+)	cAMP Toxicity. Chronic PDE inhibition is lethal to some lines (e.g., Lymphoma).	Reduce incubation time to 4-6 hours (Pulse assay) or titrate down to IC80 levels rather than 100x IC50.

Part 3: Frequently Asked Questions (FAQ)

Q1: Can I use ethanol instead of DMSO? A: No. 7-benzyl substituted xanthines are highly lipophilic. Ethanol evaporates too quickly in the incubator, leading to rapid crystallization ("rimming" effect) at the edge of the well. Stick to anhydrous DMSO.

Q2: My IC50 shifts dramatically when I change serum lots. Why? A: This molecule binds heavily to Serum Albumin (BSA/FBS).

• High Serum (10%): Reduces free drug concentration (right-shift in IC50) but prevents toxicity.

• Low Serum (0.5%): Increases potency but risks precipitation and acute toxicity.

• Recommendation: Standardize FBS concentration (e.g., exactly 5%) and do not change it during a study series.

Q3: Is this compound light-sensitive? A: Xanthines are generally stable, but benzyl ethers/amines can degrade under high UV. Store the 100 mM DMSO stock in amber vials at -20°C. Avoid repeated freeze-thaw cycles which encourage crystal nucleation.

References

• BenchChem. (2025).[3] Assessing the Selectivity of Xanthone Derivatives for Cancer Cells: A Comparative Guide.Link

• Daly, J. W., et al. (1985). Structure-activity relationships for N6-substituted adenosines and 1,3-dialkyl-8-phenylxanthines at adenosine receptors.Journal of Medicinal Chemistry. Link (Contextual grounding for N-substituted xanthine SAR).

• Simasko, S. M., & Yan, S. (1993). 3-Isobutyl-1-methylxanthine inhibits sustained calcium current independently of cyclic AMP in neuronal and endocrine cells.[4]Molecular Pharmacology. Link

• Levi-Schaffer, F., & Touitou, E. (1991).[5] Xanthines inhibit 3T3 fibroblast proliferation.[5]Skin Pharmacology. Link

Sources

• 1. Cytotoxicity of the hypoxanthine-xanthine oxidase system on V79 cells: comparison of the effects of SOD and CuDIPS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Epigenetic modifiers enhance the synergistic cytotoxicity of combined nucleoside analog-DNA alkylating agents in lymphoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 3-Isobutyl-1-methylxanthine inhibits sustained calcium current independently of cyclic AMP in neuronal and endocrine cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Xanthines inhibit 3T3 fibroblast proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 7-Benzyl-3-(2-methylpropyl)xanthine

Welcome to the technical support center for the purification of 7-Benzyl-3-(2-methylpropyl)xanthine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining this compound in high purity. As every synthetic route and reaction condition can present unique challenges, this document is structured to address specific issues you may encounter during your purification workflow.

I. Understanding the Purification Challenge

The primary challenge in purifying 7-Benzyl-3-(2-methylpropyl)xanthine lies in the potential for the formation of various structural isomers during its synthesis. The xanthine scaffold possesses multiple nucleophilic nitrogen atoms (N1, N3, N7, and N9), and alkylation reactions can lead to a mixture of products.[1] The desired product is substituted at the N7 and N3 positions. Therefore, the purification strategy must effectively separate the target molecule from unreacted starting materials, over-alkylated products, and, most importantly, other N-alkylated isomers.

II. Troubleshooting Guide: Common Purification Issues

This section addresses common problems encountered during the purification of 7-Benzyl-3-(2-methylpropyl)xanthine in a question-and-answer format.

Question 1: My crude product shows multiple spots on TLC, even after aqueous workup. What are the likely impurities?

Answer: The presence of multiple spots on Thin-Layer Chromatography (TLC) is a common observation and typically indicates a mixture of products and starting materials. The most probable impurities include:

• Unreacted Starting Materials: Depending on your synthetic route, this could be 3-(2-methylpropyl)xanthine or 7-benzylxanthine.

• Isomeric Byproducts: The alkylation of the xanthine ring is often not completely regioselective. You may have isomers where the benzyl or 2-methylpropyl groups are attached to other nitrogen atoms (e.g., 1-benzyl-3-(2-methylpropyl)xanthine, 3-benzyl-7-(2-methylpropyl)xanthine, etc.). The separation of N3 and N7 isomers can be particularly challenging.[2]

• Di-benzylated or Di-isobutylated Products: If an excess of the alkylating agent is used, you might form over-alkylated species.

• Starting Material from the Precursor Synthesis: If the initial substituted xanthine was not pure, those impurities will carry through. For example, when synthesizing 3-isobutylxanthine, other isomers could have formed.

Question 2: I am struggling to separate my desired product from a closely running impurity on silica gel column chromatography. What can I do?

Answer: This is a frequent challenge, often due to the presence of a structural isomer with very similar polarity to your target compound. Here are several strategies to improve separation:

• Optimize Your Solvent System:

  • Gradient Elution: If you are using an isocratic (single solvent mixture) system, switching to a shallow gradient of a more polar solvent can enhance separation. For instance, starting with 100% dichloromethane (DCM) and gradually increasing the percentage of methanol (MeOH) (e.g., 0-5% MeOH over 20-30 column volumes) can effectively resolve closely eluting compounds. A typical eluent system for xanthine derivatives is DCM/MeOH.[3]

  • Solvent System Modification: Try a different solvent system altogether. For example, a mixture of chloroform and acetone, or ethyl acetate and hexanes with a small amount of methanol, might alter the selectivity of the separation.

• Change the Stationary Phase:

  • While silica gel is the most common choice, other stationary phases can offer different selectivities. Consider using alumina (neutral, acidic, or basic) or a bonded-phase silica gel (e.g., amino-propylated silica). For challenging separations of xanthine derivatives, specialized stationary phases have been explored.[1]

• Improve Your Column Packing and Loading Technique:

  • Ensure your silica gel column is packed uniformly without any cracks or channels. A poorly packed column will lead to band broadening and poor separation.[4]

  • Load your sample in a minimal amount of solvent and ensure it is applied as a narrow band at the top of the column. Dry loading the sample onto a small amount of silica gel can also improve resolution.

Question 3: My product crashes out of the column during chromatography. How can I prevent this?

Answer: Product precipitation on the column is usually due to poor solubility in the chosen mobile phase.

• Increase the Polarity of the Eluent: A gradual increase in the polarity of your solvent system, for instance by increasing the percentage of methanol, can help keep your compound dissolved.

• Choose a Different Solvent System: Your compound may have better solubility in an alternative solvent system. Based on data for the related compound 3-Isobutyl-1-methylxanthine (IBMX), solubility is good in ethanol, DMSO, and DMF. While DMSO and DMF are not typical chromatography solvents, this suggests that more polar solvent systems may be beneficial.[5][6]

• Load a More Dilute Sample: Overloading the column with a concentrated sample can lead to precipitation. Try dissolving your crude product in a larger volume of the initial mobile phase before loading.

Question 4: After column chromatography, my product is still not pure enough. What is the next step?

Answer: Recrystallization is an excellent final purification step to remove minor impurities and obtain a crystalline, high-purity product.

• Choosing a Recrystallization Solvent: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. You may need to screen several solvents or solvent mixtures. For xanthine derivatives, common recrystallization solvents include water, ethanol, or mixtures like ethyl acetate-methanol.[2][7]

• Troubleshooting Recrystallization:

  • Oiling Out: If your compound separates as an oil instead of crystals, it may be due to a very high concentration of impurities or cooling the solution too quickly. Try using a more dilute solution or allowing it to cool more slowly.

  • No Crystal Formation: If no crystals form upon cooling, it could be that the solution is not supersaturated. You can try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of your pure compound. Alternatively, you can slowly add an anti-solvent (a solvent in which your compound is insoluble) to the solution until it becomes slightly turbid, then allow it to stand.

III. Experimental Protocols

Here are detailed protocols for the purification of 7-Benzyl-3-(2-methylpropyl)xanthine.

Protocol 1: Silica Gel Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of your crude product.

1. Materials and Equipment:

• Glass chromatography column

• Silica gel (60 Å, 230-400 mesh)[8]

• Solvents: Dichloromethane (DCM), Methanol (MeOH) (HPLC grade)

• Collection tubes or flasks

• TLC plates, chamber, and UV lamp

2. Procedure:

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., DCM/MeOH mixture).

  • Spot the solution on a TLC plate and develop it in various solvent systems to find the optimal eluent for separation. A good starting point is a mixture of DCM and MeOH (e.g., 98:2, 95:5). The ideal solvent system should give your desired product an Rf value of approximately 0.2-0.4 and show good separation from impurities.

• Column Packing (Wet Slurry Method):

  • Secure the column vertically.

  • Place a small plug of glass wool or cotton at the bottom of the column.

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 100% DCM).

  • Pour the slurry into the column and allow the silica to settle, tapping the column gently to ensure even packing.

  • Drain the excess solvent until the solvent level is just above the top of the silica bed. Do not let the column run dry.[4]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial eluent.

  • Carefully apply the sample solution to the top of the silica bed.

  • Drain the solvent until the sample has fully entered the silica gel.

  • Carefully add a small layer of fresh eluent to wash the sides of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with your chosen solvent system. If using a gradient, start with the less polar mixture and gradually increase the polarity.

  • Collect fractions in separate tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified product.

Data Presentation: Solvent System Selection for Column Chromatography

Solvent System (DCM:MeOH)	Expected Elution Order	Troubleshooting Notes
98:2	Less polar impurities will elute first. The desired product should move off the baseline.	Good starting point for initial separation.
95:5	The desired product will elute faster. May be necessary for more polar impurities.	Can be used in a gradient to speed up elution after less polar impurities are removed.
90:10	For very polar impurities or if the product is not eluting with less polar mixtures.	Use with caution as it may cause co-elution of closely related polar compounds.

Protocol 2: Recrystallization

1. Materials and Equipment:

• Erlenmeyer flask

• Hot plate with stirring

• Condenser (optional, for volatile solvents)

• Buchner funnel and filter paper

• Recrystallization solvent(s)

2. Procedure:

• Solvent Selection:

  • Place a small amount of your purified product into several test tubes.

  • Add a small amount of different solvents (e.g., ethanol, methanol, ethyl acetate, toluene, water) to each tube.

  • Observe the solubility at room temperature and upon heating. The ideal solvent will dissolve the compound when hot but not when cold.

• Recrystallization:

  • Place the impure product in an Erlenmeyer flask.

  • Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

  • If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes, then hot-filter to remove the charcoal.

  • Allow the solution to cool slowly to room temperature. Crystal formation should occur.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold recrystallization solvent.

  • Allow the crystals to air dry or dry them in a vacuum oven at a suitable temperature.

IV. Visualization of Workflows

Purification Workflow

Caption: General purification workflow for 7-Benzyl-3-(2-methylpropyl)xanthine.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting purification issues.

V. References

• Q-Tube®-Assisted Alkylation and Arylation of Xanthines and Other N-H-Containing Heterocycles in Water - MDPI. [Link]

• Column chromatography. [Link]

• Silica Gel Column Chromatography - Teledyne Labs. [Link]

• Synthesis of Xanthine Derivatives by Ring Closure Reaction - Asian Publication Corporation. [Link]

• Separation of xanthines on the six compared stationary phases. Mobile... | Download Scientific Diagram - ResearchGate. [Link]

• Separation of drug substances by modern liquid chromatography on silver impregnated silica gels - PubMed. [Link]

• Facile N9-Alkylation of Xanthine Derivatives and Their Use as Precursors for N-Heterocyclic Carbene Complexes - MDPI. [Link]

• Facile N9-Alkylation of Xanthine Derivatives and Their Use as Precursors for N-Heterocyclic Carbene Complexes - PubMed. [Link]

• SEPARATION OF ALKALOID ISOMERS AND STEREOISOMERS WITH BETA-CYCLODEXTRIN BONDED PHASES by KAREN DENISE WARD, B.S. A THESIS IN CHE. [Link]

• Analysis of alkylated sites at N-3 and N-7 positions of purines as an indicator for chemical carcinogens - PubMed. [Link]

• Inhibition of cyclic nucleotide phosphodiesterases from pig coronary artery by benzo-separated analogues of 3-isobutyl-1-methylxanthine - PubMed. [Link]

Sources

• 1. iris.uniroma1.it [iris.uniroma1.it]
• 2. Analysis of alkylated sites at N-3 and N-7 positions of purines as an indicator for chemical carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Facile N9-Alkylation of Xanthine Derivatives and Their Use as Precursors for N-Heterocyclic Carbene Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 5. Facile N9-Alkylation of Xanthine Derivatives and Their Use as Precursors for N-Heterocyclic Carbene Complexes [mdpi.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

Comparative Guide: 7-Benzyl-3-(2-methylpropyl)xanthine vs. IBMX Selectivity Profile

Executive Summary: The "Dirty" vs. The "Specific"

In the study of cyclic nucleotide signaling (cAMP/cGMP), IBMX (3-isobutyl-1-methylxanthine) is the historical "sledgehammer"—a potent, non-selective phosphodiesterase (PDE) inhibitor. However, its utility is severely compromised by a critical off-target effect: potent antagonism of Adenosine Receptors (ARs).

7-Benzyl-3-(2-methylpropyl)xanthine (often referred to in literature as 7-Benzyl-IBMX ) was developed to resolve this specificity crisis. It is a chemical modification of the IBMX scaffold designed to retain inhibition of Calcium/Calmodulin-dependent PDE (PDE1) while abolishing affinity for Adenosine Receptors.

Key Decision Matrix:

• Use IBMX when you require broad-spectrum accumulation of cAMP/cGMP and are not investigating purinergic (adenosine) signaling pathways.

• Use 7-Benzyl-IBMX when you specifically target PDE1 (Ca²⁺-dependent) or need to inhibit PDE activity without confounding data by blocking constitutive Adenosine A1/A2A receptor signaling.

Chemical Identity & Nomenclature

To ensure experimental reproducibility, we must clarify the nomenclature. The user-specified compound "7-Benzyl-3-(2-methylpropyl)xanthine" implies an N1-unsubstituted xanthine. However, in pharmacological literature, the functional tool compound compared to IBMX is 7-Benzyl-IBMX (which retains the N1-methyl group).

Common Name	Systematic Name	CAS Registry	Core Function
IBMX	3-isobutyl-1-methylxanthine	28822-58-4	Pan-PDE Inhibitor; AR Antagonist
7-Benzyl-IBMX	1-methyl-3-(2-methylpropyl)-7-benzylxanthine	28608-75-5*	Selective PDE1 Inhibitor

> Note: If your specific reagent lacks the N1-methyl (7-benzyl-3-isobutylxanthine), its potency at PDE1 is generally reduced compared to 7-Benzyl-IBMX. This guide focuses on the standard 7-Benzyl-IBMX as the high-fidelity alternative.

Selectivity Profile: The Data

The following data summarizes the inhibition constants (

or ) derived from competitive binding assays (Daly et al.).

Table 1: Comparative Inhibitory Potency ( M)

Target	IBMX ( )	7-Benzyl-IBMX ( )	Selectivity Shift
Adenosine Receptors (AR)	60 M (Potent Antagonist)	> 100 M (Inactive)	Loss of AR Affinity
PDE1 (Ca²⁺-Dependent)	40 M	1.5 M	~26x More Potent
PDE4 (Ca²⁺-Independent)	7.5 M	100 M	Loss of PDE4 Potency
Selectivity Ratio (AR / PDE1)	1.5 (Non-selective)	> 66 (Highly Selective)

Interpretation:

• IBMX inhibits PDE4 (cAMP-specific) more effectively than PDE1. It blocks Adenosine receptors at concentrations overlapping with its PDE inhibition.

• 7-Benzyl-IBMX is highly selective for PDE1 . It requires ~66x higher concentration to block Adenosine receptors than to inhibit PDE1, providing a wide therapeutic window for mechanistic studies.

Mechanistic Impact: Why Selectivity Matters

The confounding factor in IBMX usage is the "Adenosine Feedback Loop."

• Adenosine A1 Receptors couple to

  proteins Inhibit Adenylyl Cyclase Lower cAMP.

• PDEs hydrolyze cAMP

  Lower cAMP.

If you use IBMX :

• You inhibit PDE (raising cAMP).[1]

• You also block the A1 receptor (preventing the lowering of cAMP).

• Result: You cannot distinguish if the cAMP increase is due to PDE inhibition or A1 receptor blockade.

If you use 7-Benzyl-IBMX :

• You inhibit PDE1 (raising cAMP).

• The A1 receptor remains active (providing natural background regulation).

• Result: The observed effect is strictly due to PDE1 modulation.

Visualization: Signaling Pathway Interference

Figure 1: Mechanism of Action.[2][1][3][4][5][6][7][8] IBMX (black) disrupts both the receptor input and the enzymatic degradation output. 7-Benzyl-IBMX (black) selectively targets the PDE1 degradation pathway.

Experimental Protocols

To validate the selectivity in your specific cellular model, use the following self-validating protocols.

Protocol A: Differential PDE Activity Assay (Validating PDE1 Selectivity)

Goal: Confirm that 7-Benzyl-IBMX inhibits the Calcium-dependent fraction of PDE activity.

• Lysate Preparation: Homogenize tissue (e.g., brain cortex) in hypotonic buffer (20 mM Tris-HCl, pH 7.4, protease inhibitors). Centrifuge 100,000 x g for 60 min. Use the supernatant (cytosolic PDEs).

• Reaction Setup (Two Conditions):

  • Condition A (Total PDE): Buffer contains

    + Calmodulin (CaM).

  • Condition B (Ca-Independent PDE): Buffer contains

    EGTA (chelates Ca²⁺, deactivating PDE1).

• Inhibitor Treatment:

  • Treat aliquots of Cond. A and Cond. B with 7-Benzyl-IBMX (10

    M) .

• Substrate: Add [³H]-cAMP (

  ). Incubate 15 min at 30°C.

• Readout: Measure [³H]-AMP formation.

• Expected Result:

  • In Condition B (EGTA) , 7-Benzyl-IBMX should show minimal inhibition (since PDE1 is already off, and it barely hits PDE4).

  • In Condition A (Ca/CaM) , 7-Benzyl-IBMX should show significant inhibition (targeting the active PDE1).

  • Control: IBMX (50

    M) will inhibit both conditions equally.

Protocol B: Adenosine Receptor Competition Binding (Validating Lack of AR Affinity)

Goal: Confirm 7-Benzyl-IBMX does not displace a radioligand from Adenosine Receptors.

• Membrane Prep: Rat brain membranes (rich in A1 receptors).

• Radioligand: Use [³H]-CHA (N6-cyclohexyladenosine), a selective A1 agonist (

  ).

• Competition:

  • Tube 1: Total Binding ([³H]-CHA only).

  • Tube 2: Non-specific Binding (add

    NECA or R-PIA).

  • Tube 3: Test: IBMX (

    ) .

  • Tube 4: Test: 7-Benzyl-IBMX (

    ) .

• Incubation: 90 min at 25°C. Filter harvest.

• Expected Result:

  • IBMX: Will displace [³H]-CHA (counts drop to near non-specific levels).

  • 7-Benzyl-IBMX: Will NOT displace [³H]-CHA (counts remain near Total Binding).

Synthesis & References

Synthesis of Findings

The substitution of a benzyl group at the N7 position of the xanthine ring, combined with the isobutyl group at C3, creates a steric environment that is unfavorable for Adenosine Receptor binding pockets but highly favorable for the catalytic site of PDE1. This "structure-activity relationship" (SAR) allows 7-Benzyl-IBMX to serve as a precision tool for dissecting Calcium-cAMP crosstalk.

References

• Daly, J. W., et al. (1988). "Caffeine and theophylline analogues: correlation of behavioral effects with activity as adenosine receptor antagonists and as phosphodiesterase inhibitors."[1][9] Life Sciences, 43(6), 503-510. Link

  • Foundational paper establishing the selectivity profile of 7-Benzyl-IBMX.

• Smellie, F. W., et al. (1979). "Alkylxanthines: inhibition of adenosine-elicited accumulation of cyclic AMP in brain slices and of brain phosphodiesterases."[2] Life Sciences, 24(26), 2475-2482. Link

  • Detailed kinetic data on PDE inhibition r

• Müller, C. E., & Jacobson, K. A. (2011). "Xanthines as Adenosine Receptor Antagonists." Handbook of Experimental Pharmacology, 200, 151-199. Link

  • Comprehensive review of xanthine SAR and N7-substitution effects.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Adenosine Receptors: The Contributions by John W. Daly - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pure.johnshopkins.edu [pure.johnshopkins.edu]

A Senior Application Scientist's Guide to Reference Standards for the Analysis of 7-Benzyl-3-(2-methylpropyl)xanthine

Abstract: This guide provides a comprehensive framework for establishing a reliable analytical reference standard for 7-Benzyl-3-(2-methylpropyl)xanthine. In the absence of commercially available certified reference materials for this specific molecule, we present a scientifically rigorous approach to the synthesis, purification, and comprehensive characterization of an in-house primary standard. Furthermore, this guide details a comparative analysis of the in-house standard against commercially available, structurally related xanthine Certified Reference Materials (CRMs) to benchmark its analytical performance. A validated High-Performance Liquid Chromatography (HPLC-UV) method is also provided for the accurate quantification of 7-Benzyl-3-(2-methylpropyl)xanthine, ensuring data integrity for researchers, scientists, and drug development professionals.

The Imperative for a Well-Characterized Reference Standard

In the landscape of pharmaceutical research and development, the accuracy and reproducibility of analytical data are paramount. A reference standard serves as the cornerstone of quantitative analysis, providing a calibrated benchmark against which an unknown sample is measured. For a novel or specialized compound like 7-Benzyl-3-(2-methylpropyl)xanthine, where a commercially produced certified reference material is not available, the establishment of a well-characterized in-house primary standard is not merely a recommendation but a necessity.

Establishing an In-House Primary Standard for 7-Benzyl-3-(2-methylpropyl)xanthine

The creation of a reliable in-house primary standard is a multi-step process that demands meticulous execution and thorough documentation.

Synthesis and Purification

The synthesis of 7-Benzyl-3-(2-methylpropyl)xanthine can be approached through established methods for N-alkylation of xanthine derivatives. A potential synthetic route involves the reaction of 3-(2-methylpropyl)xanthine with benzyl bromide in the presence of a suitable base.

It is crucial to consider potential side reactions, such as alkylation at other nitrogen positions of the xanthine core, which could lead to isomeric impurities. Therefore, a robust purification strategy, typically involving recrystallization or preparative chromatography, is essential to isolate the target compound with the highest possible purity.

Comprehensive Characterization and Purity Assessment

Once a highly purified batch of 7-Benzyl-3-(2-methylpropyl)xanthine is obtained, its identity and purity must be unequivocally established through a battery of analytical techniques. This comprehensive characterization serves as the foundation for its designation as a primary reference standard.

Analytical Technique	Purpose	Acceptance Criteria
¹H and ¹³C NMR Spectroscopy	Structural confirmation and identification of organic impurities.	Spectra consistent with the proposed structure of 7-Benzyl-3-(2-methylpropyl)xanthine. Absence of significant signals from impurities.
Mass Spectrometry (MS)	Determination of molecular weight and elemental composition.	Observed molecular ion consistent with the theoretical mass of 7-Benzyl-3-(2-methylpropyl)xanthine.
Infrared (IR) Spectroscopy	Confirmation of functional groups.	IR spectrum consistent with the characteristic functional groups of the molecule.
Elemental Analysis (CHN)	Determination of elemental composition.	Experimental percentages of C, H, and N within ±0.4% of the theoretical values.
High-Performance Liquid Chromatography (HPLC-UV)	Assessment of chromatographic purity.	Purity ≥ 99.5% by peak area normalization.
Thermogravimetric Analysis (TGA)	Determination of residual solvent content.	Weight loss consistent with minimal residual solvents.
Karl Fischer Titration	Quantification of water content.	Water content ≤ 0.5%.

The following diagram illustrates the workflow for qualifying an in-house reference standard:

Caption: Workflow for the qualification of an in-house primary reference standard.

Comparative Analysis with Commercially Available Xanthine Certified Reference Materials (CRMs)

To benchmark the analytical performance of the newly qualified in-house primary standard, a comparative study against commercially available, structurally related xanthine CRMs is highly recommended. This provides an external validation of the in-house standard's suitability for its intended analytical purpose.

Selection of Commercially Available Xanthine CRMs

Several well-characterized xanthine CRMs are available from reputable suppliers. For this comparative study, we recommend the following:

Compound	Supplier	Purity	Certification
Caffeine	Sigma-Aldrich	≥99%	USP, EP, BP Reference Standard
Theophylline	Sigma-Aldrich	≥99%	USP, EP, BP Reference Standard
7-Methylxanthine	Sigma-Aldrich	≥98%	Pharmaceutical Secondary Standard

Experimental Design for Comparative HPLC-UV Analysis

The objective of this experiment is to compare the chromatographic behavior of the in-house standard with the selected commercial CRMs under identical HPLC-UV conditions.

Protocol:

• Standard Preparation: Prepare individual stock solutions of the in-house 7-Benzyl-3-(2-methylpropyl)xanthine standard, Caffeine CRM, Theophylline CRM, and 7-Methylxanthine CRM in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Working Standard Preparation: From the stock solutions, prepare working standards of each compound at a concentration of 10 µg/mL in the mobile phase.

• HPLC-UV Analysis: Inject each working standard onto the HPLC-UV system using the method described in Section 4.

• Data Analysis: Compare the retention time, peak shape (asymmetry and tailing factor), and detector response (peak area) for each compound.

Expected Outcome: The in-house standard should exhibit a sharp, symmetrical peak with a unique retention time, demonstrating its distinct chromatographic identity and high purity, comparable to the performance of the commercial CRMs.

Recommended Analytical Method: HPLC-UV for the Analysis of 7-Benzyl-3-(2-methylpropyl)xanthine

This section provides a detailed, step-by-step HPLC-UV method for the quantitative analysis of 7-Benzyl-3-(2-methylpropyl)xanthine using the qualified in-house primary standard.

Instrumentation and Materials

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• In-house primary standard of 7-Benzyl-3-(2-methylpropyl)xanthine

• HPLC-grade solvents

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient elution (see table below)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	273 nm
Injection Volume	10 µL

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	90	10
15	10	90
20	10	90
21	90	10
25	90	10

Standard and Sample Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of the in-house 7-Benzyl-3-(2-methylpropyl)xanthine primary standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions (1-100 µg/mL): Prepare a series of working standard solutions by serially diluting the stock standard solution with the mobile phase to construct a calibration curve.

• Sample Solution: Prepare the sample containing 7-Benzyl-3-(2-methylpropyl)xanthine at a concentration expected to fall within the calibration range, using the mobile phase as the diluent.

Analysis and Quantification

• Inject the working standard solutions to generate a calibration curve of peak area versus concentration.

• Inject the sample solution.

• Quantify the amount of 7-Benzyl-3-(2-methylpropyl)xanthine in the sample by interpolating its peak area from the calibration curve.

The following diagram illustrates the analytical workflow for the HPLC-UV analysis:

Caption: Analytical workflow for the HPLC-UV quantification of 7-Benzyl-3-(2-methylpropyl)xanthine.

Conclusion

While the absence of a commercially available certified reference standard for 7-Benzyl-3-(2-methylpropyl)xanthine presents an analytical challenge, it can be effectively addressed through the rigorous in-house qualification of a primary standard. By following the comprehensive procedures for synthesis, purification, characterization, and comparative analysis outlined in this guide, researchers can establish a reliable and well-documented reference standard. The provided HPLC-UV method, in conjunction with this in-house standard, will enable accurate and reproducible quantification, thereby ensuring the integrity of research and development data for this compound.

References

• International Organization for Standardization (ISO). ISO Guide 80:2014 - Guidance for the in-house preparation of quality control materials (QCMs).[Link]

• Currenta. Reference Standard Qualification.[Link]

• Tamba, A., Cioroiu, B., Profire, L., & Lazar, M. I. (2014). HPLC Method for the Evaluation of Chromatographic Conditions for Separation of New Xanthine Derivatives. Cellulose Chemistry and Technology, 48(1-2), 61-68. [Link]

Navigating the Uncharted: A Comparative Guide to the Reproducibility of 7-Benzyl-3-(2-methylpropyl)xanthine's Biological Effects

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmacological research, the pursuit of novel therapeutic agents is relentless. Xanthine derivatives, a well-established class of compounds, continue to be a fertile ground for discovery due to their diverse biological activities. This guide delves into the predicted biological profile and the critical aspect of experimental reproducibility of a lesser-known derivative, 7-Benzyl-3-(2-methylpropyl)xanthine.

This guide will therefore take a comparative approach, leveraging our extensive knowledge of structurally related xanthine derivatives to hypothesize the biological activities of 7-Benzyl-3-(2-methylpropyl)xanthine. We will dissect the potential for this compound to act as a phosphodiesterase (PDE) inhibitor and an adenosine receptor antagonist, drawing parallels with well-characterized analogs. Crucially, we will provide detailed, self-validating experimental protocols to empower researchers to not only investigate these predicted effects but to do so with the highest degree of scientific rigor, ensuring that any observed biological activities are both real and reproducible.

Deconstructing the Molecule: Predicting Biological Activity

The structure of 7-Benzyl-3-(2-methylpropyl)xanthine, with a 2-methylpropyl (isobutyl) group at the N3 position and a benzyl group at the N7 position, offers significant clues to its potential biological targets.

• The N3-Isobutyl Moiety: A Pointer to Phosphodiesterase Inhibition: The presence of an isobutyl group at the N3 position is a hallmark of 3-isobutyl-1-methylxanthine (IBMX), a widely used non-selective phosphodiesterase (PDE) inhibitor[1][2][3][4][5]. PDEs are enzymes that hydrolyze cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), second messengers crucial for a multitude of cellular processes. By inhibiting PDEs, compounds like IBMX increase intracellular levels of these cyclic nucleotides, leading to a range of physiological responses. Structure-activity relationship studies on N3-alkyl-xanthine derivatives have shown that the length and branching of the alkyl chain at this position play a critical role in PDE inhibitory potency[6]. Therefore, it is highly probable that 7-Benzyl-3-(2-methylpropyl)xanthine will exhibit PDE inhibitory activity.

• The N7-Benzyl Group: Modulating Adenosine Receptor Affinity and Pharmacokinetics: Substitution at the N7 position of the xanthine scaffold is known to influence affinity and selectivity for adenosine receptors[7][8]. While N7-substitution can sometimes decrease the potency of adenosine receptor antagonism compared to substitutions at other positions, it can also introduce selectivity for different receptor subtypes (A1, A2A, A2B, A3)[8][9]. The bulky and lipophilic nature of the benzyl group at the N7 position in 7-Benzyl-3-(2-methylpropyl)xanthine suggests a potential for interaction with adenosine receptors. Furthermore, modifications at this position can significantly impact the pharmacokinetic properties of the compound, including its metabolic stability and duration of action[10].

The interplay between these two structural features likely results in a compound with a dual-action profile, a common characteristic of many xanthine derivatives.

Caption: Predicted biological targets of 7-Benzyl-3-(2-methylpropyl)xanthine.

A Comparative Analysis with Structurally Related Xanthines

To build a framework for understanding the potential biological effects and reproducibility of 7-Benzyl-3-(2-methylpropyl)xanthine, a comparison with well-studied analogs is essential.

Compound	N1-Substitution	N3-Substitution	N7-Substitution	Primary Biological Target(s)	Key Characteristics & Reproducibility Considerations
7-Benzyl-3-(2-methylpropyl)xanthine	H	2-methylpropyl (isobutyl)	Benzyl	Predicted: PDE Inhibition, Adenosine Receptor Antagonism	Unknown. Potential for dual activity. Reproducibility will depend on assay conditions and purity of the compound.
3-Isobutyl-1-methylxanthine (IBMX)	Methyl	Isobutyl	H	Non-selective PDE Inhibitor, Adenosine Receptor Antagonist	Well-characterized, but its non-selectivity can lead to complex and sometimes difficult-to-interpret results. Reproducibility is generally good with standardized assays[1][2][3][4][5].
Theophylline	Methyl	Methyl	H	Non-selective PDE Inhibitor, Adenosine Receptor Antagonist	Widely used clinically. Its effects are well-documented, but inter-individual variability in metabolism can affect in vivo reproducibility.
7-Benzyltheophylline	Methyl	Methyl	Benzyl	Adenosine Receptor Antagonist, PDE Inhibitor	The benzyl group at N7 can influence potency and selectivity. Limited public data on reproducibility.
Enprofylline	H	Propyl	H	PDE Inhibitor (weak Adenosine Receptor Antagonist)	Demonstrates that N3-substitution is key for PDE activity. High reproducibility in in vitro assays.

Table 1: Comparative Profile of 7-Benzyl-3-(2-methylpropyl)xanthine and Related Xanthine Derivatives.

This comparative analysis underscores the likelihood of 7-Benzyl-3-(2-methylpropyl)xanthine possessing both PDE inhibitory and adenosine receptor modulatory activities. The key to understanding its specific profile lies in rigorous experimental validation.

Ensuring Scientific Integrity: A Guide to Reproducible Experimentation

The cornerstone of credible scientific research is the ability to reproduce experimental findings. For a novel compound like 7-Benzyl-3-(2-methylpropyl)xanthine, establishing a robust and reproducible experimental workflow from the outset is paramount.

Caption: A workflow for ensuring the reproducibility of biological data.

Prerequisite for Reproducibility: Compound Purity and Solubility

Before any biological evaluation, the purity and solubility of 7-Benzyl-3-(2-methylpropyl)xanthine must be rigorously established.

• Purity Assessment:

  • High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): To determine the purity of the compound and identify any potential impurities. A purity level of >98% is recommended.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the synthesized compound.

• Solubility Determination:

  • The solubility of the compound should be determined in various solvents commonly used for in vitro assays (e.g., DMSO, ethanol, aqueous buffers). This information is critical for preparing accurate stock solutions and avoiding precipitation during experiments.

Experimental Protocols for Biological Characterization

The following detailed protocols are designed to provide a robust framework for investigating the predicted biological activities of 7-Benzyl-3-(2-methylpropyl)xanthine.

This protocol outlines a method to determine the inhibitory activity of 7-Benzyl-3-(2-methylpropyl)xanthine against a panel of PDE isozymes.

Objective: To determine the IC₅₀ value of 7-Benzyl-3-(2-methylpropyl)xanthine for various PDE isozymes.

Materials:

• Recombinant human PDE isozymes (e.g., PDE1-11)

• cAMP or cGMP (substrate)

• [³H]-cAMP or [³H]-cGMP (radiolabeled substrate)

• Snake venom nucleotidase

• Anion-exchange resin

• Scintillation cocktail and counter

• 7-Benzyl-3-(2-methylpropyl)xanthine

• IBMX (positive control)

• Assay buffer (e.g., 40 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM DTT)

Procedure:

• Compound Preparation: Prepare a stock solution of 7-Benzyl-3-(2-methylpropyl)xanthine and IBMX in 100% DMSO. Create a serial dilution series in the assay buffer.

• Reaction Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • Diluted compound or vehicle (DMSO)

  • Recombinant PDE enzyme

• Pre-incubation: Incubate the plate at 30°C for 10 minutes.

• Reaction Initiation: Add a mixture of the respective cyclic nucleotide (cAMP or cGMP) and its tritiated counterpart to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for a predetermined time (ensure the reaction is in the linear range).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., 0.2 M HCl).

• Hydrolysis of Radiolabeled Product: Add snake venom nucleotidase to hydrolyze the [³H]-AMP or [³H]-GMP to [³H]-adenosine or [³H]-guanosine.

• Separation: Add a slurry of anion-exchange resin to bind the unreacted [³H]-cAMP or [³H]-cGMP.

• Quantification: Centrifuge the plate, and transfer an aliquot of the supernatant (containing the [³H]-adenosine or [³H]-guanosine) to a scintillation vial with scintillation cocktail.

• Data Analysis: Measure the radioactivity using a scintillation counter. Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value using non-linear regression analysis.

This protocol describes a radioligand binding assay to determine the affinity of 7-Benzyl-3-(2-methylpropyl)xanthine for different adenosine receptor subtypes.

Objective: To determine the Ki (inhibition constant) of 7-Benzyl-3-(2-methylpropyl)xanthine for human adenosine A1, A2A, A2B, and A3 receptors.

Materials:

• Cell membranes expressing a high density of a specific human adenosine receptor subtype (e.g., from CHO or HEK293 cells)

• Radioligands specific for each receptor subtype (e.g., [³H]DPCPX for A1, [³H]ZM241385 for A2A, [¹²⁵I]ABOPX for A2B, [¹²⁵I]AB-MECA for A3)

• Non-specific binding control (e.g., theophylline or a selective antagonist for each receptor)

• 7-Benzyl-3-(2-methylpropyl)xanthine

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate additives like MgCl₂ and adenosine deaminase)

• Glass fiber filters

• Scintillation counter or gamma counter

Procedure:

• Compound Preparation: Prepare a stock solution of 7-Benzyl-3-(2-methylpropyl)xanthine in 100% DMSO. Create a serial dilution series in the binding buffer.

• Reaction Setup: In a 96-well plate, add the following in order:

  • Binding buffer

  • Diluted compound or vehicle (DMSO)

  • Cell membranes

  • Radioligand

• Incubation: Incubate the plate at room temperature for a specified time to reach equilibrium.

• Termination and Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold binding buffer.

• Quantification: Place the filters in scintillation vials with scintillation cocktail (for ³H) or in tubes for a gamma counter (for ¹²⁵I).

• Data Analysis: Measure the radioactivity. Calculate the specific binding by subtracting the non-specific binding (in the presence of a high concentration of a competing ligand) from the total binding. Determine the IC₅₀ value of 7-Benzyl-3-(2-methylpropyl)xanthine and then calculate the Ki value using the Cheng-Prusoff equation.

Conclusion: A Call for Rigorous Investigation

While the existing literature does not provide a direct biological characterization of 7-Benzyl-3-(2-methylpropyl)xanthine, a systematic, comparative approach based on its structural motifs allows for the formulation of a strong hypothesis regarding its potential as a dual phosphodiesterase inhibitor and adenosine receptor antagonist.

The true value of any novel compound, however, lies not in prediction but in empirical evidence. The experimental protocols detailed in this guide are designed to be both comprehensive and self-validating, providing a clear path for researchers to elucidate the biological effects of 7-Benzyl-3-(2-methylpropyl)xanthine with a high degree of confidence and reproducibility. By adhering to these principles of scientific integrity, the research community can confidently navigate the uncharted territory of novel compound characterization and unlock their full therapeutic potential.

References

• Simasko, S. M., & Yan, S. (1993). 3-Isobutyl-1-methylxanthine inhibits sustained calcium current independently of cyclic AMP in neuronal and endocrine cells. Molecular pharmacology, 44(3), 622–627.
• Nishikawa, H., et al. (1995). Structure-activity relationships of alkylxanthines: alkyl chain elongation at the N1- or N7-position decreases cardiotonic activity in the isolated guinea pig heart. Japanese journal of pharmacology, 69(1), 75–83.
• Kim, Y. C., de Zwart, M., Chang, L., Moro, S., IJzerman, A. P., & Jacobson, K. A. (1999). Structure-activity relationships at human and rat A2B adenosine receptors of xanthine derivatives substituted at the 1-, 3-, 7-, and 8-positions. Journal of medicinal chemistry, 42(24), 4967–4978.
• Karasawa, A., et al. (1988). Structure-activity relationship in N3-alkyl-xanthine derivatives. Japanese journal of pharmacology, 46(4), 373–378.
• Cowart, M. D., et al. (1995). 3-Isobutyl-1-methylxanthine increases alpha-1-adrenergic receptor sensitivity and density in DDT1-MF2 smooth muscle cells. The Journal of pharmacology and experimental therapeutics, 272(1), 215–223.
• Howell, S. L., & Tyhurst, M. (1979). Effects of 3-isobutyl-1-methylxanthine on neonatal pancreatic islets maintained in tissue culture. The Journal of physiology, 295, 435–445.
• Scholz, H., & Reuter, H. (1976). Isoprenaline-like effects of the phosphodiesterase inhibitor 3-isobutyl-1-methylxanthine on mechanical, biochemical and electrophysiological parameters in the mammalian heart. Naunyn-Schmiedeberg's archives of pharmacology, 293(1), 19–26.
• Simasko, S. M., & Yan, S. (1993). 3-Isobutyl-1-methylxanthine inhibits sustained calcium current independently of cyclic AMP in neuronal and endocrine cells. Molecular pharmacology, 44(3), 622–627.
• Guerreiro, A., & Guimarães, A. (2021). Structure-Bioactivity Relationships of Methylxanthines: Trying to Make Sense of All the Promises and the Drawbacks. Molecules (Basel, Switzerland), 26(16), 4946.
• Priya Bisht, Arka Bhattacharya, Anubroto Pal, Rajveer Singh, Sant Kumar Verma. (2025). Reactivity pattern of –NH groups at N1, N3 and N7 positions of xanthine. J AM CHEM SOC.

• Adenosine Receptors. (n.d.). In IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]

• van der Mey, D., et al. (1989). Efficacy of theophylline and its N-7-substituted derivatives in experimentally induced bronchial asthma in the guinea-pig. European journal of pharmacology, 164(2), 269–278.

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Adenosine Receptor Functional Assay Service. Retrieved from [Link]

• Jacobson, K. A. (2007). Progress in the Pursuit of Therapeutic Adenosine Receptor Antagonists. Current topics in medicinal chemistry, 7(14), 1335–1350.
• Zhou, D., et al. (2019). Clinical Implications and Translation of an Off-Target Pharmacology Profiling Hit: Adenosine Uptake Inhibition In Vitro.
• Comeo, E., et al. (2012). Fragment Screening at Adenosine-A3 Receptors in Living Cells Using a Fluorescence-Based Binding Assay. Journal of medicinal chemistry, 55(19), 8349–8354.
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• Berthold, E. C., et al. (2022). The Lack of Contribution of 7-Hydroxymitragynine to the Antinociceptive Effects of Mitragynine in Mice: A Pharmacokinetic and Pharmacodynamic Study.

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A Comparative Guide to Adenosine Receptor Antagonism: 7-Benzyl-3-(2-methylpropyl)xanthine vs. Caffeine

This guide provides a detailed, objective comparison of the adenosine receptor antagonist profiles of the well-characterized methylxanthine, Caffeine, and the synthetic derivative, 7-Benzyl-3-(2-methylpropyl)xanthine. Designed for researchers, scientists, and professionals in drug development, this document synthesizes pharmacological data, outlines validating experimental methodologies, and explores the underlying mechanisms of action to inform future research and development.

Introduction: The Xanthine Scaffold and Adenosine Receptor Modulation

Xanthine and its derivatives are a class of purine alkaloids that form the basis for many biologically active compounds.[1] The most widely known of these is caffeine (1,3,7-trimethylxanthine), a non-selective antagonist of adenosine receptors.[2] Adenosine is a critical endogenous nucleoside that modulates a vast array of physiological processes, including neurotransmission, cardiac function, and inflammation, by activating four G protein-coupled receptor (GPCR) subtypes: A1, A2A, A2B, and A3.[3]

Comparative Receptor Pharmacology

The interaction of a ligand with a receptor is quantified by its binding affinity (Ki), which represents the concentration of the ligand required to occupy 50% of the receptors in the absence of the endogenous agonist. A lower Ki value indicates a higher binding affinity.

Caffeine: As a non-selective antagonist, caffeine exhibits micromolar affinity across multiple adenosine receptor subtypes.[6] Its psychostimulant effects are largely attributed to its blockade of A1 and A2A receptors in the central nervous system.[7]

7-Benzyl-3-(2-methylpropyl)xanthine: Direct binding data for this specific molecule is not reported in the peer-reviewed literature. However, we can predict its likely characteristics based on extensive SAR studies of the xanthine core:

• N7-Substitution: The presence of a benzyl group at the N7 position is a significant modification. In many xanthine series, substitution at the N7 position, particularly with groups larger than methyl, can decrease affinity for the A1 receptor, thereby potentially increasing selectivity for A2A or A2B receptors.[2]

• N3-Substitution: An isobutyl (2-methylpropyl) group at the N3 position is a bulky alkyl substituent. While N1 and N7 substitutions are often more critical for A1/A2A selectivity, the nature of the N3 substituent can influence overall potency and the compound's interaction within the binding pocket.[8] For instance, enprofylline (3-propylxanthine) shows selectivity for A2B receptors.

Based on these principles, it is hypothesized that 7-Benzyl-3-(2-methylpropyl)xanthine would exhibit a different selectivity profile than caffeine, likely with reduced affinity for A1 receptors and potentially enhanced relative affinity for A2A or A2B receptors.

Compound	Human A1 (Ki, µM)	Human A2A (Ki, µM)	Human A2B (Ki, µM)	Human A3 (Ki, µM)	Selectivity Profile
Caffeine	12 - 40	2.5 - 25	~80	>100	Non-selective A1/A2A
7-Benzyl-3-(2-methylpropyl)xanthine	Not Reported	Not Reported	Not Reported	Not Reported	Predicted A2-selective

Note: Caffeine Ki values are compiled from multiple sources and represent a typical range.[7] The profile for 7-Benzyl-3-(2-methylpropyl)xanthine is an inference based on SAR.

Mechanism of Action: Adenosine Receptor Signaling Pathways

Adenosine receptors modulate cellular activity primarily through the regulation of adenylyl cyclase, the enzyme responsible for synthesizing the second messenger cyclic AMP (cAMP).

• A1 Receptor Pathway: The A1 receptor couples to inhibitory G proteins (Gi/o).[3] Upon activation by adenosine, the Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. This reduction in cAMP activity subsequently decreases the activity of Protein Kinase A (PKA).

• A2A Receptor Pathway: The A2A receptor couples to stimulatory G proteins (Gs/olf).[3] Adenosine binding activates Gαs, which stimulates adenylyl cyclase, resulting in an increase in intracellular cAMP and subsequent activation of PKA.

Antagonists like caffeine and 7-Benzyl-3-(2-methylpropyl)xanthine exert their effects by competitively binding to these receptors, thereby blocking adenosine from binding and preventing the downstream signaling cascade.

Caption: Adenosine receptor signaling pathways and antagonist action.

Experimental Protocols for In Vitro Characterization

To empirically determine and compare the binding affinity and functional potency of these compounds, standardized in vitro assays are essential.

This assay quantifies the affinity (Ki) of a test compound by measuring its ability to displace a known radioligand from the receptor.

Objective: To determine the Ki of 7-Benzyl-3-(2-methylpropyl)xanthine and Caffeine at human A1 and A2A adenosine receptors.

Materials:

• Cell membranes from HEK293 cells stably expressing either human A1 or A2A receptors.

• A1 Radioligand: [³H]DPCPX (1,3-dipropyl-8-cyclopentylxanthine).

• A2A Radioligand: [³H]ZM241385 or [³H]CGS 21680.

• Non-specific binding control: Theophylline or NECA at high concentration (e.g., 100 µM).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Adenosine Deaminase (ADA): To degrade endogenous adenosine.

• 96-well plates, glass fiber filters, and a scintillation counter.

Protocol:

• Membrane Preparation: Thaw cell membrane aliquots on ice and resuspend in ice-cold Assay Buffer. Homogenize briefly and determine protein concentration via a Bradford or BCA assay. Dilute to the desired final concentration (e.g., 10-20 µg protein/well). Pre-treat membranes with ADA (2 U/mL) for 30 minutes at room temperature.

• Assay Plate Setup: In a 96-well plate, add Assay Buffer, test compound (Caffeine or 7-Benzyl-3-(2-methylpropyl)xanthine) at 10-12 serial dilutions, radioligand at a fixed concentration near its Kd, and the membrane preparation.

  • Total Binding Wells: Contain buffer, radioligand, and membranes.

  • Non-Specific Binding (NSB) Wells: Contain buffer, radioligand, membranes, and a high concentration of a non-labeled ligand.

  • Test Compound Wells: Contain buffer, radioligand, membranes, and serially diluted test compound.

• Incubation: Incubate the plate for 60-120 minutes at 25°C with gentle agitation to reach equilibrium.

• Harvesting: Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters (pre-soaked in polyethylenimine to reduce non-specific binding). Wash filters 3-4 times with ice-cold wash buffer.

• Counting: Place filters in scintillation vials, add scintillation fluid, and quantify radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

  • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

This assay measures the functional consequence of receptor antagonism—the compound's ability to block agonist-induced changes in intracellular cAMP levels.

Objective: To determine the functional potency (IC50) of the antagonists in blocking agonist-stimulated cAMP changes.

Materials:

• Whole HEK293 cells expressing the target receptor (A1 or A2A).

• A1 Agonist: R-PIA (N⁶-(R)-phenylisopropyladenosine).

• A2A Agonist: NECA (5'-N-Ethylcarboxamidoadenosine).

• Phosphodiesterase (PDE) inhibitor: IBMX (3-isobutyl-1-methylxanthine) or Rolipram to prevent cAMP degradation.

• cAMP detection kit (e.g., HTRF, Luminescence-based GloSensor™, or ELISA).

• Forskolin (a direct adenylyl cyclase activator, used for A1 assays).

Protocol (for A2A Receptor Antagonism):

• Cell Plating: Seed cells in 96- or 384-well plates and grow to ~80-90% confluency.

• Pre-incubation: Wash cells with serum-free media. Pre-incubate cells with serially diluted antagonist (Caffeine or 7-Benzyl-3-(2-methylpropyl)xanthine) and a PDE inhibitor for 15-30 minutes.

• Agonist Stimulation: Add the A2A agonist (NECA) at a concentration that elicits ~80% of its maximal response (EC80). Incubate for an additional 15-30 minutes at 37°C.

• Cell Lysis & Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis: Plot the cAMP signal against the log concentration of the antagonist. Use non-linear regression to determine the IC50 value, which represents the concentration of antagonist that reverses 50% of the agonist-induced cAMP production.

Protocol (for A1 Receptor Antagonism): The procedure is similar, but the goal is to measure the antagonist's ability to block agonist-mediated inhibition of cAMP.

• Follow steps 1 and 2 above.

• Co-stimulation: Add the A1 agonist (R-PIA) along with a sub-maximal concentration of Forskolin. Forskolin directly stimulates adenylyl cyclase, creating an elevated cAMP baseline that R-PIA will then inhibit.

• Incubate, lyse, and detect cAMP as above.

• Data Analysis: The antagonist's IC50 will reflect its ability to restore cAMP levels back towards the level seen with Forskolin alone.

Discussion and Conclusion

This guide establishes a framework for comparing the adenosine receptor antagonism of caffeine and 7-Benzyl-3-(2-methylpropyl)xanthine.

• Caffeine is a well-documented, non-selective antagonist with roughly equivalent affinity for A1 and A2A receptors in the low-to-mid micromolar range.[7] Its broad activity profile is responsible for its complex physiological effects, ranging from CNS stimulation to cardiovascular impacts.

• 7-Benzyl-3-(2-methylpropyl)xanthine , based on established SAR, is predicted to be a more selective antagonist.[2][8] The large benzyl group at N7 likely reduces its affinity for the A1 receptor, suggesting it may act as a more selective A2A and/or A2B antagonist. Such a profile could be advantageous in research contexts or therapeutic applications where targeted receptor blockade is desired to minimize off-target effects associated with A1 receptor inhibition (e.g., certain cardiac effects).

To validate this hypothesis, the experimental protocols detailed herein must be performed. The resulting binding (Ki) and functional (IC50) data would provide the definitive, quantitative comparison required to understand the unique pharmacological character of 7-Benzyl-3-(2-methylpropyl)xanthine and its potential utility relative to caffeine.

References

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• Pfleiderer, W., et al. (1998). SYNTHESIS AND ADENOSINE RECEPTOR AFFINITY OF 7–β–D-RIBOFURANOSYLXANTHINE. Nucleosides and Nucleotides. [Link]

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• van Veldhoven, J. P. D., et al. (2022). Discovery of a High Affinity Adenosine A1/A3 Receptor Antagonist with a Novel 7-Amino-pyrazolo[3,4-d]pyridazine Scaffold. Journal of Medicinal Chemistry. [Link]

• Gutorov, L. A., et al. (2025). Synthesis and Biological Activity of 8-Benzylidenehydrazino-3-Methyl-7-β-Methoxyethylxanthines. Pharmaceutical Chemistry Journal. [Link]

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A Comparative Guide to Validating Target Engagement of 7-Benzyl-3-(2-methylpropyl)xanthine

This guide provides a comprehensive comparison of leading methodologies for validating the target engagement of 7-Benzyl-3-(2-methylpropyl)xanthine. As a xanthine derivative, this compound is predicted to interact with targets such as adenosine receptors or phosphodiesterases (PDEs), which are common targets for this chemical scaffold.[1][2][3][4][5] Validating that a compound physically binds to its intended molecular target within a relevant biological context is a cornerstone of modern drug discovery.[6] It establishes a clear link between the compound's mechanism of action and its physiological effects, de-risking downstream development.

Here, we explore and contrast several orthogonal, state-of-the-art techniques: the Cellular Thermal Shift Assay (CETSA), Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization (FP). Each method offers unique advantages and provides distinct, yet complementary, data to build a robust target engagement profile.

Cellular Thermal Shift Assay (CETSA): Confirming Intracellular Binding

CETSA is a powerful biophysical assay that verifies target engagement within the complex milieu of an intact cell or cell lysate.[7] The core principle is that a protein's thermal stability increases when it is bound to a ligand.[8][9] This stabilization results in less protein denaturation and aggregation upon heating. By measuring the amount of soluble protein remaining at various temperatures, we can detect a "thermal shift" in the presence of a binding compound.[10][11]

Causality in Experimental Design

The choice to begin with CETSA is deliberate; it provides direct evidence of target interaction in a physiologically relevant environment, accounting for factors like cell permeability and intracellular competition. A positive result in CETSA is a strong indicator that the compound reaches and binds its target inside the cell.

Experimental Workflow: CETSA

Caption: CETSA workflow for assessing intracellular target engagement.

Step-by-Step CETSA Protocol

• Cell Culture and Treatment:

  • Culture a cell line endogenously expressing the target protein (e.g., a specific adenosine receptor subtype).

  • Treat cell populations with: a) Vehicle (DMSO), b) 7-Benzyl-3-(2-methylpropyl)xanthine (at various concentrations), and c) a known potent inhibitor of the target (positive control).

  • Incubate for 1 hour at 37°C to ensure compound uptake.[8]

• Heat Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes across a temperature gradient (e.g., 45°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.[9]

• Lysis and Fractionation:

  • Lyse the cells via three rapid freeze-thaw cycles.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[8]

• Quantification:

  • Carefully collect the supernatant (soluble protein fraction).

  • Quantify the amount of the soluble target protein in each sample using Western Blot analysis or mass spectrometry.[8][10]

• Data Analysis:

  • Plot the percentage of soluble protein against temperature for each treatment condition to generate "melt curves."

  • The temperature at which 50% of the protein has aggregated (Tagg) is determined. A shift in Tagg (ΔTagg) for the compound-treated sample compared to the vehicle control indicates target engagement.

Data Summary: Expected CETSA Results

Compound	Concentration (µM)	Tagg (°C)	Thermal Shift (ΔTagg vs. Vehicle) (°C)
Vehicle (DMSO)	-	52.1	-
Positive Control	10	56.5	+4.4
7-Benzyl-3-(2-methylpropyl)xanthine	1	52.9	+0.8
7-Benzyl-3-(2-methylpropyl)xanthine	10	54.8	+2.7
7-Benzyl-3-(2-methylpropyl)xanthine	100	55.9	+3.8

Isothermal Titration Calorimetry (ITC): A Thermodynamic Deep Dive

ITC is a label-free, in-solution technique that directly measures the heat released or absorbed during a binding event.[12] This provides a complete thermodynamic profile of the interaction, including binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).[13][14][15]

Causality in Experimental Design

Following a positive CETSA result, ITC is employed to obtain precise, quantitative biophysical data. It is considered a gold-standard method for characterizing binding affinity because it measures the interaction directly, without labels or surface immobilization that could interfere with binding.

Experimental Workflow: ITC

Caption: ITC workflow for determining thermodynamic binding parameters.

Step-by-Step ITC Protocol

• Reagent Preparation:

  • Express and purify the recombinant target protein to >95% purity.

  • Prepare a solution of 7-Benzyl-3-(2-methylpropyl)xanthine in a buffer identical to the protein's buffer to minimize heat of dilution effects.

• Instrument Setup:

  • Load the purified protein into the sample cell of the calorimeter.

  • Load the compound solution into the injection syringe at a concentration typically 10-20 times that of the protein.

• Titration:

  • Perform a series of small, sequential injections of the compound into the protein solution while maintaining a constant temperature.

• Data Acquisition:

  • The instrument measures the minute heat changes (endothermic or exothermic) that occur upon binding after each injection.

• Data Analysis:

  • The raw data (power vs. time) is integrated to determine the heat change per injection.

  • This is plotted against the molar ratio of ligand to protein.

  • The resulting binding isotherm is fitted to a suitable binding model to derive the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).[12]

Data Summary: Expected ITC Results

Parameter	7-Benzyl-3-(2-methylpropyl)xanthine	Positive Control
Binding Affinity (K D)	1.2 µM	50 nM
Stoichiometry (n)	0.98	1.01
Enthalpy (ΔH)	-8.5 kcal/mol	-12.2 kcal/mol
Entropy (TΔS)	-0.6 kcal/mol	-1.9 kcal/mol

Surface Plasmon Resonance (SPR): Measuring Real-Time Kinetics

SPR is a label-free optical technique that monitors molecular interactions in real time.[16][17] One molecule (the ligand, typically the protein) is immobilized on a sensor chip, and the other molecule (the analyte, our compound) is flowed over the surface. Binding causes a change in the refractive index at the sensor surface, which is detected and plotted as a sensorgram.[16]

Causality in Experimental Design

SPR is chosen to complement ITC by providing kinetic information—the association (kon) and dissociation (koff) rates of the binding interaction.[16][18] This is critical because compounds with similar affinities (KD) can have vastly different kinetic profiles, which can significantly impact their in vivo efficacy and duration of action.

Experimental Workflow: SPR

Caption: SPR workflow for determining real-time binding kinetics.

Step-by-Step SPR Protocol

• Immobilization:

  • The purified target protein is covalently immobilized onto the surface of a suitable sensor chip (e.g., a CM5 chip via amine coupling).

• Analyte Preparation:

  • Prepare a series of precise dilutions of 7-Benzyl-3-(2-methylpropyl)xanthine in running buffer.

• Binding Cycle:

  • Association: Inject a specific concentration of the compound over the sensor surface for a defined period, allowing binding to occur.

  • Dissociation: Switch the flow back to running buffer only, and monitor the dissociation of the compound from the immobilized protein.

  • Regeneration (if needed): Inject a solution (e.g., low pH glycine) to remove any remaining bound analyte, preparing the surface for the next cycle.

• Data Collection:

  • Repeat the binding cycle for each concentration of the compound. A reference channel is used for background subtraction.

• Data Analysis:

  • The resulting sensorgrams (response units vs. time) are globally fitted to a kinetic binding model (e.g., 1:1 Langmuir) to calculate the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD = koff/kon).[19]

Data Summary: Expected SPR Results

Compound	Association Rate (k on) (M⁻¹s⁻¹)	Dissociation Rate (k off) (s⁻¹)	Affinity (K D) (µM)
Positive Control	2.5 x 10⁵	1.25 x 10⁻²	0.05
7-Benzyl-3-(2-methylpropyl)xanthine	4.1 x 10⁴	5.3 x 10⁻²	1.3

Fluorescence Polarization (FP) Assay: A High-Throughput Approach

FP is a solution-based, homogeneous technique used to study molecular interactions.[20] It relies on measuring the change in the rotational speed of a fluorescently labeled molecule (a "tracer") upon binding to a larger protein.[21][22] In a competitive format, our unlabeled test compound competes with the fluorescent tracer for binding to the target protein. Displacement of the tracer by the test compound results in a decrease in fluorescence polarization.[21]

Causality in Experimental Design

FP is an excellent secondary or screening assay. After confirming direct binding with methods like CETSA and ITC/SPR, an FP assay can be developed to enable higher-throughput screening of analogs or to quickly determine the relative potencies of a series of compounds. Its homogeneous, "mix-and-read" format makes it highly scalable.[23][24]

Experimental Workflow: FP

Caption: FP workflow for competitive binding analysis.

Step-by-Step FP Protocol

• Reagent Preparation:

  • Synthesize or acquire a fluorescently labeled version of a known ligand for the target protein (the tracer).

  • Prepare solutions of the target protein, the tracer (at a fixed concentration), and serial dilutions of 7-Benzyl-3-(2-methylpropyl)xanthine.

• Assay Execution:

  • In a microplate, combine the target protein and the fluorescent tracer.

  • Add the serially diluted test compound to the wells. Include controls for no inhibition (tracer + protein) and baseline (tracer only).

• Incubation and Measurement:

  • Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

  • Measure the fluorescence polarization on a suitable plate reader, which records the intensity of emitted light parallel and perpendicular to the plane of polarized excitation light.[20]

• Data Analysis:

  • The instrument calculates the polarization value (in mP).

  • Plot the mP values against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the compound that displaces 50% of the tracer.

Data Summary: Expected FP Results

Compound	IC50 (µM)
Positive Control (unlabeled)	0.08
7-Benzyl-3-(2-methylpropyl)xanthine	2.5
Negative Control	> 200

Comparison of Methodologies

Feature	CETSA	ITC	SPR	FP Assay
Principle	Ligand-induced thermal stabilization	Measures heat of binding	Change in refractive index upon binding	Change in rotational speed of a fluorescent probe
Context	Cellular / Lysate	In Vitro (Purified)	In Vitro (Purified)	In Vitro (Purified)
Labeling	Label-free	Label-free	Label-free	Requires fluorescent tracer
Key Output	Thermal Shift (ΔTagg)	K D, ΔH, n	k on, k off, K D	IC50
Throughput	Low to Medium	Low	Medium to High	High
Protein Req.	Low (from cells)	High	Low to Medium	Low
Primary Use	In-cell target validation	Gold-standard affinity & thermodynamics	Binding kinetics & affinity	HTS, potency ranking
Key Advantage	Physiologically relevant	Complete thermodynamic profile	Real-time kinetic data	Homogeneous & scalable
Key Limitation	Indirect readout, lower throughput	High protein consumption, low throughput	Surface immobilization can cause artifacts	Requires a suitable fluorescent tracer

Conclusion: An Integrated Approach to Target Validation

Validating the target engagement of a novel compound like 7-Benzyl-3-(2-methylpropyl)xanthine requires a multi-faceted, evidence-based approach. No single technique provides a complete picture.

• CETSA serves as the crucial first step, confirming that the compound can access and bind its target within the complex cellular environment.

• ITC and SPR provide the definitive biophysical characterization of the binding event. ITC delivers unparalleled thermodynamic detail, while SPR reveals the kinetic behavior that often governs a drug's pharmacodynamic profile.

• FP offers a scalable platform for rapidly assessing the potency of a compound and its analogs, making it invaluable for lead optimization campaigns.

By integrating these orthogonal methods, researchers can build a robust and compelling data package that validates the direct interaction of 7-Benzyl-3-(2-methylpropyl)xanthine with its intended target, establishing a firm foundation for further preclinical and clinical development.

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Safety & Regulatory Compliance

7-Benzyl-3-(2-methylpropyl)xanthine: Proper Disposal Procedures

[1][2]

Executive Summary

Immediate Action Required: 7-Benzyl-3-(2-methylpropyl)xanthine is a bioactive xanthine derivative. Due to its structural similarity to potent phosphodiesterase (PDE) inhibitors and adenosine receptor antagonists (e.g., IBMX), it must be handled as a High Potency Active Pharmaceutical Ingredient (HPAPI) candidate.

Do NOT dispose of down the drain. Do NOT dispose of in regular trash. DO segregate as hazardous chemical waste for high-temperature incineration.

Chemical Profile & Hazard Identification

Understanding the molecule is the first step in safe disposal.

This compound is a xanthine scaffold functionalized with a benzyl group at the N7 position and an isobutyl group at the N3 position. While specific toxicological data for this exact isomer may be limited, the Precautionary Principle dictates we model its hazards based on the xanthine class (e.g., Theophylline, IBMX).

Property	Data / Assumption	Implication for Disposal
Chemical Class	Purine alkaloid / Xanthine derivative	High thermal stability; requires high-temp incineration (>1000°C).
Bioactivity	Likely PDE Inhibitor / Adenosine Antagonist	Eco-toxic: Potential to disrupt aquatic endocrine systems. Zero-discharge policy applies.[1]
Physical State	Solid (Crystalline)	Dust generation risk during transfer.
Solubility	Low in water; soluble in DMSO/Ethanol	Liquid waste will likely be organic solvent-based (ignitable).

Hazard Classification (Derived)

• Signal Word: WARNING (Treat as Toxic if swallowed; Irritant)

• GHS Codes: H302 (Harmful if swallowed), H319 (Eye Irritation), H412 (Harmful to aquatic life).

• RCRA Status: Not explicitly P-listed or U-listed by the EPA. However, it must be characterized by the generator. If dissolved in flammable solvents (ethanol/DMSO), it carries the D001 (Ignitability) code.

Waste Segregation Strategy: A Self-Validating System

Trustworthiness Pillar: A system that prevents error through physical design.

To ensure safety, you must implement a "Point-of-Generation" segregation strategy. This prevents the most common laboratory accident: mixing incompatible waste streams.

The "Red-Yellow-Clear" Protocol

• Red Stream (Solid Waste): Contaminated gloves, weigh boats, paper towels, and pure solid substance.

• Yellow Stream (Liquid - Non-Halogenated): Mother liquors, DMSO/Ethanol solutions containing the substance.

• Clear Stream (Sharps): Syringes or glass contaminated with the substance.

Critical Control Point: Never mix xanthine waste with oxidizers (e.g., Peroxides, Nitric Acid). Xanthines are reducing agents; mixing with strong oxidizers can cause exothermic reactions.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Use this for expired stocks, spill cleanup debris, or contaminated PPE.

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar with a screw-top lid.

• Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into the HDPE jar. This prevents dust release when the waste facility opens the drum.

• Labeling:

  • Primary Constituent: "Debris contaminated with 7-Benzyl-3-(2-methylpropyl)xanthine"

  • Hazard Checkbox: Toxic, Irritant.

• Storage: Keep container closed in a Satellite Accumulation Area (SAA).

Protocol B: Liquid Waste (Solutions)

Use this for reaction mixtures or stock solutions in DMSO/Ethanol.

• Compatibility Check: Ensure the collection carboy is compatible with the solvent (e.g., HDPE is suitable for DMSO and Ethanol).

• Funnel Safety: Use a safety funnel with a latching lid to prevent evaporation.

• Volume Limit: Fill only to 90% capacity to allow for thermal expansion.

• RCRA Coding: If the solvent is Ethanol or Acetone, label with D001 (Ignitable). If DMSO (flash point >140°F), it may not be D001 but is still "Chemical Waste."

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for disposing of 7-Benzyl-3-(2-methylpropyl)xanthine, ensuring compliance with EPA standards.

Figure 1: Decision tree for segregating xanthine-derivative waste streams to ensure regulatory compliance and safety.

Spill Management (Emergency Response)

In the event of a spill of solid powder:

• P.A.C.E. Procedure:

  • P rotect: Don PPE (Nitrile gloves, lab coat, safety goggles, N95 mask if dust is visible).

  • A lert: Notify nearby personnel.

  • C ontain: Cover the spill with a damp paper towel to prevent dust aerosolization.

  • E vacuate: If the spill is large (>50g) or in a non-ventilated area, evacuate.

• Cleanup:

  • Do not dry sweep.

  • Use the "Wet Wipe" method: Wipe inward from the periphery using soap and water.

  • Place all cleanup materials into the Solid Waste stream (Protocol A).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link]

• PubChem. (2024). Compound Summary: 3-Isobutyl-1-methylxanthine (IBMX) - Safety and Hazards. (Used as a surrogate for xanthine toxicity modeling). [Link]

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